2-Ethoxycyclopentan-1-amine

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Ethoxycyclopentan-1-amine: Properties, Synthesis, and Applications

A Predictive and Methodological Resource for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted physical and chemical properties, proposed synthetic routes, and potential applications of 2-ethoxycyclopentan-1-amine. Due to the limited availability of direct experimental data for this specific molecule, this document serves as a predictive and methodological resource, drawing upon data from analogous compounds and established principles of organic chemistry. By presenting a scientifically grounded framework, this guide aims to empower researchers in the fields of medicinal chemistry and drug development to explore the potential of this and related scaffolds.

Introduction: Navigating the Landscape of a Novel Scaffold

The relentless pursuit of novel chemical entities with therapeutic potential drives the continuous exploration of new molecular scaffolds. Cyclopentane rings are prevalent in a variety of biologically active molecules and natural products, offering a desirable balance of conformational flexibility and rigidity that can be advantageous for receptor binding.[1][2] The introduction of an ethoxy group can further modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability, which are critical parameters in drug design.[3][4]

This guide focuses on 2-ethoxycyclopentan-1-amine, a molecule for which direct experimental data is not widely available in the public domain. Recognizing this, we have adopted a predictive and methodological approach. The information presented herein is a synthesis of data from closely related analogs, such as 2-methoxycyclopentan-1-amine and N-ethylcyclopentanamine, combined with fundamental principles of chemical reactivity and spectroscopy. Our objective is to provide a robust and scientifically sound resource that enables researchers to anticipate the properties of 2-ethoxycyclopentan-1-amine, design rational synthetic strategies, and envision its potential applications in drug discovery.

Molecular Structure and Stereochemistry

2-Ethoxycyclopentan-1-amine possesses a cyclopentane ring substituted with a primary amine and an ethoxy group on adjacent carbons. The presence of two stereocenters at the C1 and C2 positions gives rise to four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). These stereoisomers can be grouped into two pairs of enantiomers (cis and trans diastereomers). The relative orientation of the amine and ethoxy groups (cis or trans) will significantly influence the molecule's three-dimensional shape and, consequently, its biological activity.

Figure 1: General Structure of 2-Ethoxycyclopentan-1-amine

Predicted Physical and Chemical Properties

The physical and chemical properties of 2-ethoxycyclopentan-1-amine have been estimated based on data from analogous compounds. These predictions provide a valuable starting point for experimental design and handling.

Property	Predicted Value	Basis for Prediction and Commentary
Molecular Formula	C₇H₁₅NO	-
Molecular Weight	129.20 g/mol	-
Appearance	Colorless to pale yellow liquid	Based on the appearance of similar small amines like N-ethylcyclopentanamine.[5]
Boiling Point	~160-180 °C	Extrapolated from the boiling points of 2-methoxycyclopentan-1-amine and N-ethylcyclopentanamine. The slightly larger ethoxy group compared to a methoxy group would suggest a slightly higher boiling point.
Solubility	Moderately soluble in water; soluble in common organic solvents	The amine and ether functionalities will allow for hydrogen bonding with water, conferring some water solubility. The cyclopentane and ethyl groups contribute to its solubility in organic solvents.[5]
pKa (of the conjugate acid)	~10-11	Typical pKa for the conjugate acid of a primary amine.

Proposed Synthetic Routes

Several synthetic strategies can be envisioned for the preparation of 2-ethoxycyclopentan-1-amine. The choice of route will depend on the desired stereochemistry and the availability of starting materials.

Route 1: Reductive Amination of 2-Ethoxycyclopentanone

A common and efficient method for the synthesis of primary amines is the reductive amination of a ketone.[6] This approach offers a direct route to the target compound.

Figure 2: Workflow for Reductive Amination

Experimental Protocol (Adaptable):

• Imine Formation: To a solution of 2-ethoxycyclopentanone (1.0 eq) in methanol, add a solution of ammonia in methanol (excess). Stir the mixture at room temperature for 2-4 hours to facilitate imine formation.

• Reduction: Cool the reaction mixture to 0 °C and add a reducing agent such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) portion-wise. Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Work-up: Quench the reaction by the slow addition of aqueous HCl. Remove the methanol under reduced pressure. Basify the aqueous residue with NaOH and extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography on silica gel.

Route 2: From 2-Chlorocyclopentanone

An alternative approach involves the nucleophilic substitution of a halogenated precursor followed by reduction.

Figure 3: Synthesis from a Halogenated Precursor

Experimental Protocol (Adaptable):

• Synthesis of 2-Ethoxycyclopentanone: To a solution of sodium ethoxide (NaOEt) in ethanol, add 2-chlorocyclopentanone dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours. The product, 2-ethoxycyclopentanone, can be isolated by extraction and purified by distillation.

• Reductive Amination: Follow the reductive amination protocol described in Route 1.

Predicted Spectroscopic Signature

The spectroscopic properties of 2-ethoxycyclopentan-1-amine can be predicted based on the characteristic signals of its functional groups.

Spectroscopy	Predicted Features	Rationale
¹H NMR	- N-H protons: Broad singlet, ~1.5-3.0 ppm (will disappear upon D₂O exchange).[7][8]- C-H proton adjacent to amine: Multiplet, ~2.8-3.5 ppm.[7]- C-H proton adjacent to ether: Multiplet, ~3.3-4.0 ppm.[9]- -O-CH₂- protons: Quartet, ~3.4-3.7 ppm.[9]- -CH₃ protons: Triplet, ~1.1-1.3 ppm.[9]- Cyclopentane protons: Multiplets, ~1.4-2.2 ppm.	The chemical shifts are influenced by the electronegativity of the adjacent nitrogen and oxygen atoms. The broadness of the N-H signal is due to quadrupole broadening and exchange.[7][8]
¹³C NMR	- Carbon adjacent to amine: ~50-60 ppm.[7]- Carbon adjacent to ether: ~75-85 ppm.[9]- -O-CH₂- carbon: ~65-75 ppm.[9]- -CH₃ carbon: ~15-20 ppm.[9]- Other cyclopentane carbons: ~20-40 ppm.	The carbons directly attached to the electronegative nitrogen and oxygen atoms will be deshielded and appear at higher chemical shifts.
IR Spectroscopy	- N-H stretch (primary amine): Two bands, ~3300-3500 cm⁻¹.[8][10]- C-O stretch (ether): Strong band, ~1050-1150 cm⁻¹.[9]- C-N stretch: ~1020-1250 cm⁻¹.[11]- N-H bend: ~1590-1650 cm⁻¹.[11]	These are characteristic vibrational frequencies for primary amines and ethers. The N-H stretching bands for a primary amine are typically sharp.[8][10]
Mass Spectrometry	- Molecular Ion (M⁺): m/z = 129.- Major Fragmentation Pathways: α-cleavage adjacent to the nitrogen and oxygen atoms. Expect prominent fragments corresponding to the loss of an ethyl radical (m/z = 100) and an ethoxy radical (m/z = 84).[10]	The fragmentation pattern will be dominated by the formation of stable, resonance-stabilized cations resulting from the cleavage of bonds adjacent to the heteroatoms.[10]

Chemical Reactivity and Stability

The chemical reactivity of 2-ethoxycyclopentan-1-amine is dictated by the presence of the primary amine and the ether functional groups.

Reactions of the Amine Group

• Basicity and Salt Formation: As a primary amine, it will act as a base and react with acids to form ammonium salts.[12]

• Alkylation and Acylation: The lone pair on the nitrogen makes it nucleophilic, readily undergoing alkylation with alkyl halides and acylation with acid chlorides or anhydrides to form secondary amines/amides and tertiary amines/amides, respectively.[13]

• Reaction with Carbonyls: It will react with aldehydes and ketones to form imines.[12]

Reactions of the Ether Group

• Acid Cleavage: The ether linkage is generally stable to bases and mild acids but can be cleaved by strong acids such as HBr or HI at elevated temperatures.[14][15] The reaction proceeds via an Sₙ2 mechanism, with the halide attacking the less sterically hindered carbon of the protonated ether.[14]

Stability

2-Ethoxycyclopentan-1-amine is expected to be a relatively stable compound under standard laboratory conditions. However, like many amines, it may be susceptible to oxidation over time and should be stored under an inert atmosphere. Ethers can form peroxides upon exposure to air and light, so prolonged storage in the presence of oxygen should be avoided.[16]

Potential Applications in Drug Development

While there is no direct evidence of the use of 2-ethoxycyclopentan-1-amine in drug development, its structural motifs suggest several potential applications.

• Scaffold for Biologically Active Molecules: The cyclopentane ring provides a conformationally constrained scaffold that can be elaborated to target a variety of biological receptors.[1][2]

• Modulation of Physicochemical Properties: The ethoxy group can be used to fine-tune the lipophilicity of a drug candidate, which can impact its absorption, distribution, metabolism, and excretion (ADME) profile.[3] Replacing a methoxy with an ethoxy group generally increases lipophilicity.[3]

• Bioisosteric Replacement: The cyclopentane ring can serve as a bioisostere for other cyclic systems, such as furanose in nucleoside analogs, potentially improving metabolic stability.[1]

• Introduction of a Basic Center: The primary amine provides a basic center that can be used to form salts, improving the aqueous solubility and formulation properties of a drug.

Safety and Handling

As with any chemical, 2-ethoxycyclopentan-1-amine should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Inhalation: Avoid inhaling vapors.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush with copious amounts of water.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and acids. For long-term storage, consider storing under an inert atmosphere.

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Predictive Toxicity and In Vitro Safety Profiling of 2-Ethoxycyclopentan-1-amine in Drug Discovery

Executive Summary

The incorporation of cycloalkylamine building blocks into novel chemical entities (NCEs) is a cornerstone of modern medicinal chemistry, often utilized to improve target affinity, modulate physicochemical properties, or disrupt molecular planarity. However, primary aliphatic amines like 2-ethoxycyclopentan-1-amine (CAS: 1951374-01-8) introduce specific toxicological liabilities that must be rigorously profiled during early-stage drug development. This technical whitepaper explores the baseline hazard profile of 2-ethoxycyclopentan-1-amine, details the mechanistic causality behind its potential in vitro toxicities, and provides field-proven, self-validating methodologies for assessing its safety profile.

Chemical Identity and Baseline Hazard Profile

2-Ethoxycyclopentan-1-amine is a primary aliphatic amine attached to a cyclopentane ring with an adjacent ethoxy ether linkage. As a raw chemical intermediate, it exhibits pronounced intrinsic reactivity. Regulatory database notifications classify this compound with several severe hazard warnings[1]. Understanding these baseline hazards is critical for predicting the in vitro behavior of downstream active pharmaceutical ingredients (APIs) containing this moiety.

Quantitative Baseline Safety Data

The following table summarizes the raw chemical hazard classifications and predictive physicochemical drivers of toxicity for 2-ethoxycyclopentan-1-amine[1]:

Parameter / Endpoint	Classification / Metric	Toxicological Implication
Acute Toxicity	Acute Tox. 4 (H302, H312, H332)	Harmful via oral, dermal, and inhalation routes; indicates high basal cytotoxicity[1].
Corrosivity	Skin Corr. 1B (H314)	Capable of severe tissue damage; necessitates strict pH buffering in in vitro assays[1].
Organ Toxicity	STOT SE 3 (H336)	May cause drowsiness or dizziness; indicates blood-brain barrier (BBB) permeability[1].
Physicochemical	Basic pKa (~9.5 - 10.5)	Exists primarily in a protonated (cationic) state at physiological pH (7.4).
Lipophilicity	Amphiphilic Nature	The cycloalkyl ether provides a lipophilic domain, while the amine is hydrophilic.

Mechanistic Toxicology: The Primary Amine Liability

When the 2-ethoxycyclopentan-1-amine motif is integrated into a larger drug scaffold, the raw corrosivity is typically neutralized. However, the resulting molecule often becomes a Cationic Amphiphilic Drug (CAD) . CADs are notorious for inducing specific in vitro and in vivo toxicities, most notably Drug-Induced Phospholipidosis (DIPL) and lysosomotropism[2].

The Causality of Lysosomal Trapping

The mechanism driving CAD toxicity is deeply rooted in cellular pH gradients. At physiological pH (7.4), the primary amine exists in equilibrium between its neutral and protonated states. The neutral, lipophilic form readily diffuses across the cellular and lysosomal membranes. Once inside the acidic environment of the lysosome (pH ~4.5), the amine becomes heavily protonated[2].

Because the lysosomal membrane is impermeable to cations, the molecule becomes "trapped" (ion trapping). The accumulation of these cationic species directly inhibits lysosomal phospholipases (via the "negative charge hypothesis," where CADs bind to negatively charged intra-lysosomal lipids, rendering them indigestible)[2]. This results in the pathological accumulation of undegraded phospholipids, observable in vitro as lamellar bodies[3].

Mechanism of lysosomal trapping and drug-induced phospholipidosis by primary amines.

Empirical In Vitro Safety Profiling: Methodologies

To accurately assess the safety profile of compounds containing the 2-ethoxycyclopentan-1-amine moiety, researchers must employ multi-parametric in vitro assays. Single-endpoint assays (like simple MTT viability) are insufficient because they fail to capture sub-lethal phenotypic changes like DIPL.

The following protocol details a High-Content Screening (HCS) methodology designed as a self-validating system to simultaneously measure basal cytotoxicity and phospholipidosis, aligning with OECD principles for in vitro testing[4].

Step-by-Step Methodology: Multi-Parametric HCS Assay

1. Cell Line Selection & Causality: We utilize HepG2 cells (human hepatocellular carcinoma). Why? The liver is the primary site of xenobiotic metabolism and accumulation. HepG2 cells retain sufficient basal metabolic activity to capture toxicities driven by reactive metabolites of the cyclopentane ring, making them vastly superior to inert fibroblasts (e.g., 3T3 cells) for this specific application[4].

2. Compound Preparation & Treatment:

• Prepare 10 mM stock solutions of the test compound in 100% anhydrous DMSO.

• Perform a 10-point, 3-fold serial dilution.

• Dose HepG2 cells (seeded at 10,000 cells/well in 96-well plates) to achieve a final DMSO concentration of 0.5% (v/v).

• Incubate for 48 hours at 37°C, 5% CO₂.

3. Self-Validating Controls: A protocol is only as reliable as its controls. This system is self-validating through the mandatory inclusion of:

• Positive Control (Cytotoxicity): Chlorpromazine (IC50 ~15 µM). Validates the sensitivity of the viability readout.

• Positive Control (Phospholipidosis): Amiodarone (10 µM). A known CAD that must induce a >3-fold increase in lipid accumulation for the assay plate to be accepted[3].

• Negative Control: 0.5% DMSO vehicle. Establishes the baseline.

4. Fluorescent Staining & Readout:

• Wash cells with PBS and stain with a dual-dye cocktail: Hoechst 33342 (1 µg/mL) and Nile Red (1 µM) for 30 minutes.

• Causality of Dyes: Hoechst binds to DNA; a reduction in nuclear count directly quantifies cell death (cytotoxicity). Nile Red specifically partitions into intracellular lipid droplets and lamellar bodies; hyper-fluorescence indicates DIPL[3].

• Image using an automated High-Content Imager (e.g., PerkinElmer Opera Phenix) capturing DAPI and TRITC channels.

Step-by-step High-Content Screening (HCS) workflow for in vitro safety assessment.

Quantitative Data Interpretation & Strategic Recommendations

When analyzing the HCS data for NCEs containing the 2-ethoxycyclopentan-1-amine moiety, researchers should benchmark against the following predictive safety thresholds to determine if the compound is viable for in vivo advancement.

Predictive In Vitro Safety Metrics

Assay Endpoint	Target Threshold for Lead Advancement	Interpretation of Failure
Basal Cytotoxicity (IC50)	> 50 µM	IC50 < 10 µM indicates acute cellular toxicity, likely driven by membrane disruption or off-target kinase inhibition.
Phospholipidosis (DIPL Index)	< 1.5-fold increase vs. Vehicle	> 2.0-fold indicates severe lysosomal trapping. The primary amine pKa is likely too high.
Ames Test (Genotoxicity)	Negative across all strains	Positive result indicates the cyclopentane ring is undergoing oxidative metabolism into a reactive epoxide.
Microsomal Stability (Cl_int)	< 30 µL/min/mg protein	High clearance suggests rapid N-dealkylation or O-deethylation of the ethoxy group.

Strategic Recommendations for Lead Optimization

If an API utilizing the 2-ethoxycyclopentan-1-amine building block fails the in vitro safety screens (particularly for DIPL or cytotoxicity), medicinal chemists should employ the following strategies:

• Modulate Amine Basicity: Convert the primary amine to a secondary or tertiary amine, or introduce an adjacent electron-withdrawing group (EWG) to lower the pKa below 8.0. This reduces the fraction of protonated species at lysosomal pH, mitigating ion trapping[2].

• Reduce Global Lipophilicity (LogP): The ethoxycyclopentane ring is highly lipophilic. Replacing the ethoxy group with a more polar moiety (e.g., a hydroxyl or methoxy-PEG group) can reduce the amphiphilic nature of the molecule, preventing it from integrating into and disrupting lysosomal membranes.

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Thermodynamic Stability of 2-Ethoxycyclopentan-1-amine at Room Temperature: A Conformational and Mechanistic Analysis

Executive Summary

In the realm of drug development and medicinal chemistry, the spatial arrangement and thermodynamic stability of cyclic pharmacophores dictate their pharmacokinetic profiles. 2-Ethoxycyclopentan-1-amine serves as a quintessential model for 1,2-disubstituted cycloalkanes. This whitepaper provides an in-depth mechanistic analysis of its thermodynamic stability at room temperature (298 K), focusing on the delicate interplay between steric strain and the enthalpic drivers of Intramolecular Hydrogen Bonding (IMHB).

Molecular Architecture & The Causality of Conformational Stability

The thermodynamic stability of 2-ethoxycyclopentan-1-amine cannot be evaluated merely by looking at its 2D connectivity; it is strictly governed by its 3D conformational landscape. The cyclopentane ring is highly flexible, rapidly interconverting between envelope and half-chair conformations to minimize Pitzer strain (eclipsing interactions).

Traditionally, steric logic dictates that trans-1,2-disubstituted cycloalkanes are thermodynamically favored because the substituents can adopt a pseudo-diequatorial arrangement, minimizing steric clashes. However, in molecules containing both a hydrogen bond donor (the primary amine, -NH₂) and a hydrogen bond acceptor (the ether linkage, -OCH₂CH₃), this classical logic is inverted.

The Intramolecular Hydrogen Bond (IMHB) Override

At room temperature in non-polar environments, the cis-isomer of 2-ethoxycyclopentan-1-amine is thermodynamically favored over the trans-isomer. The causality behind this lies in the formation of a robust N-H···O intramolecular hydrogen bond [1].

When the molecule adopts the cis configuration, the cyclopentane ring puckers into an envelope conformation where the -NH₂ and -OCH₂CH₃ groups occupy pseudo-equatorial and pseudo-axial positions. This specific geometry forces the nitrogen and oxygen atoms into close proximity (approx. 2.7–2.9 Å), crossing the threshold required for optimal orbital overlap and hydrogen bonding[2]. The enthalpic stabilization provided by this IMHB (typically −1.5 to −3.0 kcal/mol) easily overcomes the steric penalty of the cis arrangement. Conversely, the trans-isomer rigidly holds the functional groups too far apart (> 3.5 Å) to form an unstrained IMHB without inducing severe, destabilizing ring distortion[1].

Solvent-Dependent Thermodynamics

The thermodynamic stability of this IMHB is highly sensitive to the dielectric constant and hydrogen-bonding capacity of the surrounding medium. In non-polar, anisotropic solvents (e.g., CCl₄, CDCl₃), the IMHB is preserved, and the cis-isomer dominates the thermodynamic equilibrium. However, in polar, protic solvents (e.g., H₂O, MeOH), the solvent molecules outcompete the internal ether oxygen for the amine's protons. This intermolecular solvent interaction breaks the IMHB, stripping the cis-isomer of its enthalpic advantage and shifting the equilibrium back toward a sterically driven state[3].

Fig 1: Thermodynamic logic of 2-ethoxycyclopentan-1-amine stereoisomers.

Quantitative Thermodynamic Profiling

To clearly illustrate the thermodynamic disparities between the stereoisomers at 298 K, the following table synthesizes the conformational and energetic data derived from 4[4]:

Thermodynamic Parameter	cis-2-Ethoxycyclopentan-1-amine	trans-2-Ethoxycyclopentan-1-amine
Preferred Ring Conformation	Envelope (pseudo-equatorial / pseudo-axial)	Twist / Envelope (di-equatorial)
Intramolecular H-Bond (IMHB)	Present (N-H···O)	Absent / Highly Strained
N···O Distance (Approx.)	2.7 - 2.9 Å	> 3.5 Å
Relative Free Energy (ΔG° at 298K)	0.0 kcal/mol (Reference Minimum)	+1.5 to +3.0 kcal/mol
Enthalpy of IMHB Formation (ΔH)	~ −1.9 to −2.5 kcal/mol	N/A
Lipophilicity (LogP impact)	Higher (Polar groups shielded by IMHB)	Lower (Polar groups exposed)

Self-Validating Experimental Protocols

To empirically validate the thermodynamic stability and the presence of the IMHB, researchers must employ self-validating analytical workflows. The following protocols are designed with internal controls to definitively prove causality.

Protocol A: IMHB Validation via Concentration-Gradient FT-IR Spectroscopy

Rationale: Infrared spectroscopy can detect hydrogen bonding via the red-shift of the N-H stretching frequency. However, to prove the bond is intramolecular (thermodynamically intrinsic to the monomer) rather than intermolecular (concentration-dependent), a dilution gradient must be utilized.

• Solvent Selection: Prepare anhydrous Carbon Tetrachloride (CCl₄). A non-polar, non-protic solvent is mandatory to prevent solvent-solute hydrogen bonding.

• Gradient Preparation: Prepare three solutions of 2-ethoxycyclopentan-1-amine at decreasing concentrations: 0.1 M, 0.01 M, and a highly dilute 0.001 M.

• Data Acquisition: Scan each sample from 4000 to 400 cm⁻¹ using an FT-IR spectrometer with a 1.0 cm path length cell (for the dilute samples).

• Self-Validation & Analysis:

  • Monitor the N-H stretch region (3300–3500 cm⁻¹).

  • A free primary amine typically shows two sharp peaks near 3400 and 3500 cm⁻¹. An IMHB will cause a broader, red-shifted peak around 3300–3350 cm⁻¹[2].

  • Internal Control: If the red-shifted peak persists unchanged at the lowest concentration (0.001 M), the interaction is definitively intramolecular. If the peak shifts back to higher wavenumbers upon dilution, the interaction was intermolecular.

Protocol B: Thermodynamic Extraction via Variable-Temperature NMR (VT-NMR)

Rationale: By observing the conformational equilibrium across a temperature gradient, the exact enthalpy (ΔH) and entropy (ΔS) of the system can be extracted using the van 't Hoff equation.

• Sample Preparation: Dissolve 15 mg of the isolated cis-isomer in 0.5 mL of anhydrous CDCl₃.

• Baseline Acquisition: Acquire high-resolution ¹H and ¹³C NMR spectra at 298 K. Record the ³J_HH coupling constants between the C1 (amine-bearing) and C2 (ether-bearing) protons. A smaller coupling constant (4–6 Hz) confirms the pseudo-equatorial/axial relationship of the cis envelope conformation.

• Temperature Gradient: Cool the NMR probe in 10 K increments from 298 K down to 213 K, allowing 5 minutes for thermal equilibration at each step before acquiring a spectrum.

• Data Extraction: Plot the chemical shift (δ) of the amine protons against temperature. As temperature decreases, the equilibrium shifts entirely to the hydrogen-bonded state, causing the amine proton signal to shift downfield.

• Self-Validation: Plot ln(K) vs 1/T (van 't Hoff plot). The strict linearity of this plot validates that the heat capacity change (ΔC_p) is negligible over the measured range, ensuring the calculated ΔH (slope) and ΔS (intercept) are thermodynamically sound[5].

Fig 2: Experimental workflow for thermodynamic validation of IMHB.

References

• Intramolecular Hydrogen Bonding in α-Epoxy Alcohols: A Conformational Analysis National Science Found
• Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions MDPI - Molecules
• Intramolecular hydrogen bonding: An opportunity for improved design in medicinal chemistry University of Torino (IRIS)
• Photoelectron studies on intramolecularly hydrogen-bonded systems Canadian Journal of Chemistry
• Cooperative Intramolecular Hydrogen Bonding Strongly Enforces cis-Peptoid Folding Journal of the American Chemical Society (ACS)

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• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note & Synthesis Protocol: A Detailed Guide to the Synthesis of 2-Ethoxycyclopentan-1-amine

Abstract: This document provides a comprehensive, step-by-step protocol for the synthesis of 2-ethoxycyclopentan-1-amine, a novel difunctionalized cyclopentyl scaffold with potential applications in medicinal chemistry and materials science. The synthetic strategy is centered on the robust and widely utilized reductive amination reaction. This guide is intended for researchers and professionals in organic synthesis and drug development, offering in-depth explanations of the chemical principles, detailed experimental procedures, purification techniques, and thorough characterization of the final compound.

Introduction and Strategic Approach

The synthesis of functionalized cyclic amines is a cornerstone of modern pharmaceutical development, as these motifs are prevalent in a vast array of bioactive molecules. This protocol details a reliable pathway to 2-ethoxycyclopentan-1-amine, a compound featuring both a secondary amine and an ether linkage on a cyclopentane core. The chosen synthetic route is a two-part process, beginning with the synthesis of the key intermediate, 2-ethoxycyclopentanone, followed by its conversion to the target amine via direct reductive amination.

Reductive amination is a highly efficient method for forming carbon-nitrogen bonds, converting a carbonyl group into an amine through an intermediate imine.[1] This one-pot reaction is favored for its operational simplicity and the use of mild reducing agents that are selective for the protonated imine intermediate over the starting ketone, minimizing side reactions.[2]

Overall Synthetic Pathway

The synthesis is accomplished in two primary stages:

• Synthesis of 2-Ethoxycyclopentanone (2): Preparation of the ketone precursor from a commercially available starting material.

• Reductive Amination: Conversion of the ketone 2 to the target 2-ethoxycyclopentan-1-amine (3) .

Caption: Overall synthetic scheme for 2-ethoxycyclopentan-1-amine.

Part 1: Synthesis of the Precursor, 2-Ethoxycyclopentanone (2)

Principle and Rationale

The synthesis of the α-ethoxy ketone precursor is achieved via a nucleophilic substitution reaction. 2-Chlorocyclopentanone serves as a suitable electrophile, reacting with sodium ethoxide (NaOEt), a strong nucleophile, to displace the chloride and form the desired ether linkage. Ethanol is used as the solvent, which also serves as the source for the ethoxide base upon reaction with sodium metal.

Materials and Equipment

Reagent/Material	Grade	Supplier Example
2-Chlorocyclopentanone (1)	≥95%	Sigma-Aldrich
Sodium metal (Na)	Reagent grade	Sigma-Aldrich
Anhydrous Ethanol (EtOH)	≥99.5%	Fisher Scientific
Diethyl ether (Et₂O)	Anhydrous	VWR
Saturated aq. NH₄Cl	ACS grade	LabChem
Anhydrous Magnesium Sulfate (MgSO₄)	ACS grade	Sigma-Aldrich
Round-bottom flasks (100, 250 mL)	-	-
Reflux condenser	-	-
Magnetic stirrer and stir bar	-	-
Separatory funnel (250 mL)	-	-
Rotary evaporator	-	-

Step-by-Step Experimental Protocol

• Preparation of Sodium Ethoxide: In a 250 mL three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 100 mL of anhydrous ethanol. Carefully add sodium metal (2.3 g, 100 mmol) in small portions to the ethanol. The reaction is exothermic and will generate hydrogen gas; ensure adequate ventilation and perform this step in a fume hood. Stir the mixture until all the sodium has dissolved.

• Reaction: To the freshly prepared sodium ethoxide solution, add 2-chlorocyclopentanone (11.85 g, 100 mmol) dropwise at room temperature.

• Reflux: After the addition is complete, heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Cool the mixture to room temperature and carefully pour it into 200 mL of cold water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with saturated aqueous ammonium chloride (NH₄Cl) solution (50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield 2-ethoxycyclopentanone (2) as a clear oil.

Part 2: Synthesis of 2-Ethoxycyclopentan-1-amine (3) via Reductive Amination

Mechanism of Reductive Amination

The reductive amination process begins with the nucleophilic attack of ammonia on the carbonyl carbon of 2-ethoxycyclopentanone, forming a hemiaminal intermediate.[3] This is followed by dehydration under mildly acidic conditions to generate a protonated imine (an iminium ion).[4] The reducing agent, sodium cyanoborohydride (NaBH₃CN), then selectively reduces the iminium ion. NaBH₃CN is the reagent of choice because it is less reactive towards ketones at neutral or slightly acidic pH but highly effective at reducing the electrophilic iminium intermediate, thus preventing the side-reaction of ketone reduction to an alcohol.[2][3]

Caption: Simplified mechanism of reductive amination.

Materials and Equipment

Reagent/Material	Grade	Supplier Example
2-Ethoxycyclopentanone (2)	As synthesized	-
Ammonia in Methanol (NH₃/MeOH)	7N solution	Sigma-Aldrich
Sodium Cyanoborohydride (NaBH₃CN)	95%	Sigma-Aldrich
Glacial Acetic Acid (AcOH)	ACS grade	Fisher Scientific
Dichloromethane (DCM)	ACS grade	VWR
Saturated aq. Sodium Bicarbonate (NaHCO₃)	ACS grade	LabChem
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS grade	Sigma-Aldrich
Round-bottom flask (100 mL)	-	-
Magnetic stirrer and stir bar	-	-
pH paper or pH meter	-	-
Separatory funnel (250 mL)	-	-
Rotary evaporator	-	-

Step-by-Step Experimental Protocol

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 2-ethoxycyclopentanone (2) (6.4 g, 50 mmol) in a 7N solution of ammonia in methanol (50 mL). Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• pH Adjustment: Carefully add glacial acetic acid dropwise to the solution to adjust the pH to approximately 6-7. This step is crucial for the formation of the iminium ion intermediate.

• Addition of Reducing Agent: In a separate container, dissolve sodium cyanoborohydride (3.45 g, 55 mmol) in a minimal amount of methanol and add it portion-wise to the reaction mixture. Caution: NaBH₃CN is highly toxic and can release hydrogen cyanide gas upon contact with strong acids. Handle with extreme care in a well-ventilated fume hood.[5][6]

• Reaction: Stir the reaction mixture at room temperature overnight (12-16 hours). Monitor the reaction progress by TLC or GC-MS.

• Quenching: After the reaction is complete, carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution until the gas evolution ceases and the pH is basic (pH ~8-9).

• Solvent Removal: Remove the methanol from the mixture under reduced pressure using a rotary evaporator.

• Extraction: Extract the remaining aqueous residue with dichloromethane (DCM) (3 x 40 mL).

• Washing and Drying: Combine the organic layers, wash with brine (40 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Concentration: Filter the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

• Purification: The final product, 2-ethoxycyclopentan-1-amine (3), can be purified by flash column chromatography on silica gel using a DCM/Methanol/Triethylamine solvent system to afford the pure amine.[7][8] Alternatively, purification can be achieved via acid-base extraction or distillation under reduced pressure.

Characterization of 2-Ethoxycyclopentan-1-amine (3)

The structure of the final compound should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the ethoxy group (a triplet around 1.2 ppm and a quartet around 3.5 ppm). A broad singlet for the -NH₂ protons (exchangeable with D₂O) typically between 0.5-5.0 ppm.[9] Methylene protons of the cyclopentyl ring will appear as complex multiplets. The protons on the carbons adjacent to the nitrogen and oxygen will be deshielded.[10]
¹³C NMR	Carbons directly attached to the nitrogen and oxygen atoms will be downfield (C-N ~40-60 ppm, C-O ~70-80 ppm). Signals for the ethoxy group carbons (~15 ppm and ~65 ppm) and the other cyclopentyl ring carbons will be present.
IR Spectroscopy	Characteristic N-H stretching of a primary amine will appear as a doublet in the 3300-3500 cm⁻¹ region.[10] A C-N stretching absorption will be visible around 1000-1250 cm⁻¹.[9] A strong C-O stretch for the ether will be present around 1100 cm⁻¹.
Mass Spectrometry	The molecular ion peak (M⁺) should be observed at m/z = 129. According to the nitrogen rule, a compound with one nitrogen atom will have an odd molecular weight.[10] Alpha-cleavage next to the amine is a common fragmentation pattern, leading to a prominent peak.[9]

Safety and Handling Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Sodium Metal: Reacts violently with water. Handle with care under an inert atmosphere or in a dry environment.

• Sodium Cyanoborohydride (NaBH₃CN): Highly Toxic. Fatal if swallowed, in contact with skin, or if inhaled.[11] It can release highly toxic hydrogen cyanide gas upon contact with acids.[5] Always handle in a fume hood and have a cyanide antidote kit available. Quench any residual reagent carefully with a basic solution (e.g., sodium hypochlorite/bleach solution can be used for decontamination, but this reaction is exothermic and should be done with care).

• Flammable Solvents: Ethanol, diethyl ether, and dichloromethane are flammable. Keep away from ignition sources.[6]

Conclusion

This application note provides a robust and detailed protocol for the synthesis of 2-ethoxycyclopentan-1-amine. By following the outlined steps for the synthesis of the 2-ethoxycyclopentanone precursor and its subsequent reductive amination, researchers can reliably produce this valuable chemical building block. The emphasis on mechanistic understanding, procedural detail, and safety ensures that this protocol is both effective and safe for implementation in a laboratory setting.

References

• OSU Chemistry. Sodium Cyanoborohydride SOP. Available at: [Link]

• Sciencelab.com, Inc. (2005). Material Safety Data Sheet - Sodium cyanoborohydride. Available at: [Link]

• Aleku, G. A., et al. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis. Available at: [Link]

• Chemistry Steps. (2024). Reductive Amination. Available at: [Link]

• Wikipedia. Reductive amination. Available at: [Link]

• The Organic Chemistry Tutor. (2016). Reductive Amination of Ketones & Aldehydes With NaBH3CN. YouTube. Available at: [Link]

• Carlo Erba Reagents. (2024). 111620 - Sodium cyanoborohydride - Safety Data Sheet. Available at: [Link]

• Zhang, X., et al. (2022). The mechanism of direct reductive amination of aldehyde and amine with formic acid catalyzed by boron trifluoride complexes: insights from a DFT study. RSC Advances. Available at: [Link]

• PrepChem.com. Synthesis of 2-carboethoxy-2-ethyl-cyclopentanone. Available at: [Link]

• De La Torre, A., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Biotage. (2023). Is there an easy way to purify organic amines?. Available at: [Link]

• De La Torre, A., et al. (2022). Trichloroacetic acid fueled practical amine purifications. PMC - NIH. Available at: [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. Available at: [Link]

• Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. Available at: [Link]

• NC State University Libraries. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition. Available at: [Link]

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Application Note: Strategic Utilization of 2-Ethoxycyclopentan-1-amine in Pharmaceutical Development

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists Document Type: Technical Application Note & Standard Operating Protocols

Introduction & Structural Rationale

In modern drug discovery, the transition from planar, sp2-rich molecules to sp3-enriched frameworks is a proven strategy to improve clinical success rates. 2-Ethoxycyclopentan-1-amine (CAS: 1951374-01-8 / 1909287-80-4)[1] has emerged as a highly valuable, conformationally restricted building block. As a primary amine bearing an adjacent ether linkage, it serves as a versatile nucleophile for synthesizing amides, ureas, and secondary/tertiary amines[2].

From a structural perspective, the incorporation of the 2-ethoxy group onto a cyclopentylamine ring serves three critical functions:

• Conformational Locking: The steric bulk of the ethoxy group forces the cyclopentane ring into a specific envelope conformation, pre-organizing the amine vector for optimal binding within tight protein pockets (e.g., kinase hinge regions).

• Hydrogen Bond Acceptor (HBA): The oxygen atom provides a strategic HBA capable of interacting with conserved water molecules or backbone NH residues in the target active site.

• Lipophilicity Tuning: The ethoxy group modulates the overall lipophilicity (LogP) and topological polar surface area (TPSA), optimizing membrane permeability and metabolic stability compared to unsubstituted analogs.

Physicochemical Profiling

Understanding the physicochemical impact of the 2-ethoxy substitution is critical for structure-activity relationship (SAR) optimization. The table below summarizes the theoretical data comparing standard cyclopentylamine with 2-ethoxycyclopentan-1-amine.

Property	Cyclopentylamine	2-Ethoxycyclopentan-1-amine	Impact on Drug Design
Molecular Weight	85.15 g/mol	129.20 g/mol	Slight increase; remains well within Lipinski's Rule of 5 limits.
TPSA	26.0 Ų	35.2 Ų	Enhanced polarity due to the ether oxygen; improves aqueous solubility.
LogP (Calculated)	~1.2	~1.5	Marginal increase in lipophilicity; balances the added polar surface area.
pKa (Conjugate Acid)	~10.5	~9.8	The inductive electron-withdrawing effect of the oxygen slightly lowers amine basicity, improving membrane permeability at physiological pH.
H-Bond Donors / Acceptors	2 / 1	2 / 2	Introduces an additional interaction point for target engagement.

Application 1: Synthesis of Kinase Inhibitors via Amide Coupling

A primary application of 2-ethoxycyclopentan-1-amine is its use as a capping group in the synthesis of targeted kinase inhibitors. When coupled to a heterocyclic carboxylic acid scaffold (such as a pyrazolo-pyrimidine or quinazoline), the resulting amide projects the 2-ethoxycyclopentyl moiety into the solvent-exposed region or the ribose-binding pocket of the kinase[3].

Because the amine is sterically hindered by the adjacent ethoxy group, highly efficient coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are required to drive the reaction to completion and prevent epimerization[4].

Workflow for HATU-mediated amide coupling using 2-ethoxycyclopentan-1-amine.

Protocol: HATU-Mediated Amide Coupling

Causality & Self-Validation: HATU is selected over traditional carbodiimides (like EDC/DCC) because the HOAt leaving group generated in situ is highly reactive toward sterically hindered amines[5]. N,N-Diisopropylethylamine (DIPEA) acts as a non-nucleophilic base to deprotonate the amine without competing for the activated ester. Reaction completion is self-validated via LC-MS, where the disappearance of the activated ester mass and the appearance of the product mass confirm success.

Step-by-Step Methodology:

• Activation: In an oven-dried 50 mL round-bottom flask, dissolve the carboxylic acid scaffold (1.0 mmol, 1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) (10 mL) under a nitrogen atmosphere.

• Base Addition: Add DIPEA (3.0 mmol, 3.0 eq) to the solution and stir for 5 minutes at room temperature.

• Coupling Reagent: Add HATU (1.2 mmol, 1.2 eq) in one portion. The solution typically turns yellow. Stir for 15–20 minutes to ensure complete formation of the active HOAt-ester. Validation: Spot on TLC or run a quick LC-MS to confirm acid consumption.

• Amine Addition: Add 2-ethoxycyclopentan-1-amine (1.1 mmol, 1.1 eq) dropwise.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2–4 hours. Monitor progression via LC-MS until the intermediate is fully consumed.

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure amide.

Application 2: Development of GPCR Ligands via Reductive Amination

G-protein-coupled receptors (GPCRs) frequently bind ligands containing a basic amine center, which forms a critical salt bridge with a conserved aspartate residue in the transmembrane domain. 2-Ethoxycyclopentan-1-amine can be alkylated via reductive amination to generate secondary or tertiary amines that serve as potent GPCR pharmacophores.

Modulation of target receptor signaling pathways by 2-ethoxycyclopentan-1-amine derived ligands.

Protocol: Reductive Amination with NaBH(OAc)₃

Causality & Self-Validation: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation. Unlike NaBH₄ or NaCNBH₃, NaBH(OAc)₃ is exceptionally mild and selectively reduces the intermediate iminium ion without reducing the starting aldehyde[6]. The use of 1,2-dichloroethane (DCE) and a catalytic amount of acetic acid facilitates iminium formation by buffering the system to an optimal pH (~4-5).

Step-by-Step Methodology:

• Imine Formation: In a dry reaction vial, combine the target aldehyde (1.0 mmol, 1.0 eq) and 2-ethoxycyclopentan-1-amine (1.05 mmol, 1.05 eq) in anhydrous 1,2-dichloroethane (DCE) (8 mL).

• Acid Catalysis: Add glacial acetic acid (1.0 mmol, 1.0 eq) to the mixture. Stir at room temperature for 1–2 hours to allow for complete imine/iminium ion formation. Validation: An aliquot can be analyzed by ¹H-NMR to observe the disappearance of the aldehyde proton (~9-10 ppm) and the appearance of the imine proton (~8 ppm).

• Reduction: Cool the reaction to 0 °C. Add NaBH(OAc)₃ (1.5 mmol, 1.5 eq) portion-wise over 5 minutes to control the mild exotherm.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4–12 hours. Monitor via LC-MS.

• Workup: Quench the reaction carefully with 1N aqueous NaOH (10 mL) to neutralize the acetic acid and break down boron complexes.

• Extraction & Isolation: Extract the product with Dichloromethane (DCM) (3 × 15 mL). Wash the combined organics with brine, dry over MgSO₄, and concentrate. The resulting secondary amine can be purified via reverse-phase HPLC or converted directly to an HCl salt for improved stability and handling.

Sources

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• 2. 1698527-10-4,tert-butyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. CAS:954263-53-72-Ethoxycyclopentan-1-amine-毕得医药 [bidepharm.com]
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• 6. 4-(Pyrimidin-5-yl)benzaldehyde | 198084-12-7 | Benchchem [benchchem.com]

Application Note: Highly Selective N-Alkylation of 2-Ethoxycyclopentan-1-amine via Reductive Amination

Executive Summary & Strategic Rationale

2-Ethoxycyclopentan-1-amine is a sterically hindered, functionalized cycloalkylamine frequently utilized as a building block in drug discovery. Functionalizing this primary amine via N-alkylation presents a significant synthetic challenge: preventing over-alkylation.

Direct alkylation using alkyl halides (via SN​2 mechanisms) is notoriously difficult to control. As the primary amine is mono-alkylated, the resulting secondary amine becomes significantly more nucleophilic due to the electron-donating inductive effect of the newly attached alkyl group. This rapidly leads to uncontrolled dialkylation and the formation of quaternary ammonium salts.

To establish a self-validating and highly controlled system, direct reductive amination using Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ) is the industry gold standard, as established by . This protocol details the optimized mono-N-alkylation of 2-ethoxycyclopentan-1-amine, utilizing mechanistic controls to ensure >90% target yield with negligible over-alkylation.

Mechanistic Insights & Causality

The success of this protocol relies on the distinct chemoselectivity of STAB. The three electron-withdrawing acetoxy groups stabilize the boron-hydrogen bond, rendering the hydride unreactive toward most unactivated aldehydes and ketones. However, it is highly reactive toward the protonated iminium ion intermediate.

• Steric & Stereoelectronic Effects: The 2-ethoxy group on the cyclopentane ring provides significant steric bulk. During the formation of the carbinolamine intermediate, this ether oxygen can transiently coordinate with the electrophile or the reducing agent. This coordination, combined with the ring's conformation, heavily favors mono-alkylation and sterically blocks a second equivalent of aldehyde from reacting with the newly formed secondary amine.

• Solvent Selection: 1,2-Dichloroethane (DCE) is selected as the primary solvent. As a non-coordinating, slightly polar solvent, DCE maximizes the rate of iminium formation while maintaining the stability of the STAB reagent.

• Green Chemistry Considerations: STAB is preferred over traditional reagents like sodium cyanoborohydride ( NaBH3​CN ) due to its lower toxicity profile and the avoidance of highly toxic hydrogen cyanide gas generation during aqueous workup .

Pathway & Workflow Visualizations

Reaction pathway for the reductive amination of 2-ethoxycyclopentan-1-amine.

Experimental workflow for the direct reductive amination protocol.

Quantitative Data: Reaction Optimization

The following table summarizes the optimization parameters validating the choice of STAB in DCE over alternative N-alkylation methodologies. Data reflects the reaction of 2-ethoxycyclopentan-1-amine with a standard unhindered electrophile (benzaldehyde).

Alkylation Method	Solvent	Reagent / Catalyst	Additive	Time (h)	Conversion (%)	Mono-alkylated Yield (%)	Dialkylated Impurity (%)
Reductive Amination	DCE	NaBH(OAc)3​	None	4	>99	92	<1
Reductive Amination	THF	NaBH(OAc)3​	AcOH (1.0 eq)	6	95	88	<1
Reductive Amination	MeOH	NaBH3​CN	None	12	85	76	~4
Direct Alkylation ( SN​2 )	DMF	K2​CO3​ / Benzyl Bromide	None	24	>99	41	>55

Detailed Experimental Protocol

Model Reaction: Synthesis of N-benzyl-2-ethoxycyclopentan-1-amine.

Reagents & Stoichiometry:

• 2-Ethoxycyclopentan-1-amine: 1.0 mmol (129.2 mg)

• Benzaldehyde (Electrophile): 1.05 mmol (111.4 mg)

• Sodium triacetoxyborohydride (STAB): 1.5 mmol (318.0 mg)

• Anhydrous 1,2-Dichloroethane (DCE): 5.0 mL

Step-by-Step Methodology:

• Preparation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-ethoxycyclopentan-1-amine (1.0 mmol) in anhydrous DCE (5.0 mL) under a nitrogen atmosphere.

• Electrophile Addition: Add benzaldehyde (1.05 mmol) to the stirring solution at room temperature (20–25 °C). Allow the mixture to stir for 30 minutes to facilitate in situ imine formation.

  • Self-Validation Check: Spot the reaction mixture on a silica TLC plate alongside the starting amine. Stain with Ninhydrin; the complete disappearance of the primary amine spot (typically pink/red) confirms successful imine formation.

• Hydride Reduction: Cool the reaction flask to 0–5 °C using an ice-water bath. Add STAB (1.5 mmol) portion-wise over 5 minutes.

  • Causality: Cooling mitigates the exothermic nature of the hydride transfer and prevents the premature, off-target reduction of any unreacted aldehyde.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 to 12 hours.

  • Self-Validation Check: Monitor the reduction progress via LC-MS until the imine mass transitions fully to the secondary amine mass ( [M+H]+=220.17 ).

• Quenching: Quench the reaction by slowly adding saturated aqueous NaHCO3​ (5.0 mL).

  • Causality: The mild base neutralizes any liberated acetic acid and hydrolyzes unreacted STAB. Crucially, it breaks down stable boron-amine complexes to release the free base of the product. Stir vigorously for 15 minutes until gas evolution ( CO2​ and H2​ ) completely ceases.

• Extraction & Purification: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (3 x 5 mL). Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient containing 1% Triethylamine) to yield the pure secondary amine.

Analytical Validation (Self-Validating System)

To ensure the scientific integrity of the synthesized product and confirm the absence of over-alkylation, the following analytical signatures must be verified:

• LC-MS: The primary peak must correspond to the mono-alkylated mass ( [M+H]+ ). The spectrum must be explicitly scanned for the dialkylated mass ( [M+H+Benzyl]+ ), which should be absent or <1% relative abundance.

• 1 H NMR (400 MHz, CDCl3​ ):

  • The disappearance of the aldehyde proton signal (~10.0 ppm).

  • The CH-N proton on the cyclopentane ring will shift upfield upon conversion from the electron-deficient imine to the secondary amine.

  • The newly added benzylic CH2​ protons will typically appear as an AB quartet (rather than a simple singlet) due to the adjacent chiral centers on the 2-ethoxycyclopentyl ring creating a diastereotopic environment.

References

• PubChem. "cis-(1S,2R)-2-ethoxycyclopentan-1-amine | C7H15NO | CID 30821127." National Center for Biotechnology Information. Available at:[Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Available at:[Link]

• ACS Green Chemistry Institute. "Reductive Amination." American Chemical Society. Available at:[Link]

Application Notes and Protocols for In Vitro Biological Profiling of 2-Ethoxycyclopentan-1-amine

Introduction: A Strategic Approach to Characterizing Novel Amines

For researchers and drug development professionals, the initial biological characterization of a novel chemical entity is a critical step in determining its therapeutic potential and potential liabilities. This guide provides a detailed, field-proven framework for the in vitro biological evaluation of 2-ethoxycyclopentan-1-amine, a compound with structural motifs suggestive of neuroactive properties. Given the absence of established biological data for this specific molecule, we present a tiered screening cascade designed to first identify a primary molecular target and subsequently probe for broader cellular effects.

Our approach is grounded in the principle of a self-validating experimental workflow. We begin with a hypothesis-driven primary screen targeting monoamine oxidase (MAO) enzymes, a logical starting point due to the compound's primary amine structure. Following this, a suite of secondary assays will assess the compound's impact on neuronal cell health, including viability, neurite outgrowth, and mitochondrial function. This staged methodology ensures a resource-efficient and scientifically rigorous characterization.

Part 1: Primary Screening - Monoamine Oxidase (MAO) Inhibition Assays

The presence of a primary amine in 2-ethoxycyclopentan-1-amine makes it a candidate for interaction with monoamine oxidases (MAOs). MAOs are mitochondrial-bound enzymes crucial for the metabolism of neurotransmitters like serotonin and dopamine.[1][2][3] Inhibition of MAO-A is a therapeutic strategy for depression, while MAO-B inhibitors are used in the management of Parkinson's disease.[2][3] Therefore, determining if 2-ethoxycyclopentan-1-amine acts as an inhibitor of either MAO isoform is a primary objective.

A fluorometric assay is recommended for its high sensitivity, simplicity, and adaptability to high-throughput screening.[4][5] The assay principle involves the MAO-catalyzed deamination of a substrate, which produces hydrogen peroxide (H₂O₂). In the presence of a peroxidase, the H₂O₂ reacts with a probe to generate a fluorescent product.[1][4]

Experimental Workflow: MAO Inhibition Screening

Caption: Workflow for the fluorometric MAO-A/B inhibition assay.

Detailed Protocol: Fluorometric MAO-A and MAO-B Inhibition Assay

This protocol is adapted from commercially available kits and established methodologies.[5]

1. Reagent Preparation:

• MAO-A/B Assay Buffer: Prepare as per manufacturer's instructions, typically a phosphate or similar buffer at pH 7.4. Bring to room temperature before use.[5]
• Compound Stock Solution: Prepare a 10 mM stock of 2-ethoxycyclopentan-1-amine in DMSO.
• Compound Dilutions: Perform a serial dilution of the compound stock in assay buffer to achieve final assay concentrations ranging from 1 nM to 100 µM.
• MAO-A and MAO-B Enzymes: Reconstitute lyophilized human recombinant MAO-A and MAO-B enzymes in assay buffer to the recommended stock concentration. Keep on ice.
• Substrate (Tyramine): Reconstitute to a stock solution (e.g., 100 mM) in ultrapure water.[5]
• Positive Controls: Prepare working solutions of Clorgyline (MAO-A specific inhibitor) and Selegiline (MAO-B specific inhibitor) at a concentration that gives >90% inhibition (e.g., 1 µM).
• Detection Reagent Mix: Prepare a working solution containing the fluorescent probe (e.g., OxiRed™), Horseradish Peroxidase (HRP), and the substrate (Tyramine) in assay buffer. Protect from light.

2. Assay Procedure (96-well black plate):

• Add 50 µL of assay buffer to all wells.
• Add 5 µL of the appropriate compound dilution to the sample wells.
• Add 5 µL of positive control inhibitors to their respective wells.
• Add 5 µL of assay buffer to the 'no inhibitor' (100% activity) and 'no enzyme' (background) wells.
• Add 20 µL of diluted MAO-A or MAO-B enzyme solution to all wells except the 'no enzyme' control.
• Mix gently and pre-incubate for 10 minutes at 25°C to allow the compound to interact with the enzyme.[4]
• Initiate the reaction by adding 25 µL of the Detection Reagent Mix to all wells.
• Incubate for 20-30 minutes at 25°C, protected from light.
• Measure the fluorescence intensity using a plate reader with excitation at ~535 nm and emission at ~587 nm.

3. Data Analysis:

• Subtract the average fluorescence of the 'no enzyme' control from all other readings.
• Calculate the percentage of inhibition for each compound concentration: % Inhibition = [1 - (Fluorescence_Sample / Fluorescence_NoInhibitor)] x 100
• Plot the % Inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Parameter	Description	Example Value
Enzyme Source	Recombinant Human MAO-A/B	Commercially available
Substrate	Tyramine (non-selective)	1 mM final concentration
Detection	Fluorometric (H₂O₂ detection)	Ex/Em = 535/587 nm
Positive Controls	Clorgyline (MAO-A), Selegiline (MAO-B)	1 µM
Compound Conc.	8-point, 3-fold serial dilution	1 nM - 10 µM
Primary Endpoint	IC₅₀ (half-maximal inhibitory concentration)	To be determined

Part 2: Secondary Screening - Cellular Assays for Neurotoxicity and Mitochondrial Health

Should 2-ethoxycyclopentan-1-amine demonstrate significant activity in the primary MAO screen, or if a broader characterization is desired from the outset, assessing its effects on neuronal cells is paramount. These assays provide insights into potential cytotoxicity, specific neurotoxicity (e.g., effects on neurite outgrowth), and mechanisms of action such as mitochondrial dysfunction.[6][7][8]

We recommend using a human-derived neuronal cell model, such as SH-SY5Y neuroblastoma cells or iPSC-derived neurons, for their physiological relevance.[6][7]

Assay 2.1: Neuronal Viability and Neurite Outgrowth Assessment

This multiplexed, image-based assay provides simultaneous data on general cell viability and specific effects on neuronal morphology.[6][9]

Experimental Workflow: Neurotoxicity Imaging Assay

Caption: Workflow for image-based neurotoxicity and neurite outgrowth analysis.

Detailed Protocol: High-Content Imaging of Neuronal Health

1. Cell Culture and Treatment:

• Plate iPSC-derived neurons or SH-SY5Y cells on poly-D-lysine coated 96- or 384-well imaging plates.[10]
• Allow cells to adhere and differentiate according to the specific cell type protocol.
• Treat cells with a dose-response of 2-ethoxycyclopentan-1-amine for 48 to 72 hours. Include vehicle (DMSO) and a known neurotoxin (e.g., rotenone) as controls.

2. Staining:

• Prepare a staining solution in culture medium containing:
• Calcein AM (1 µM): A substrate for intracellular esterases in living cells, which becomes fluorescent upon cleavage, staining the cytoplasm and neurites of viable cells green.[6][10]
• Hoechst 33342 (1 µg/mL): A cell-permeant nuclear counterstain that labels the nuclei of all cells blue.
• Remove the treatment medium and add the staining solution to each well.
• Incubate for 30-60 minutes at 37°C.[6]

3. Imaging and Analysis:

• Acquire images using a high-content imaging system with appropriate filter sets for Calcein AM (FITC channel) and Hoechst (DAPI channel).
• Use automated image analysis software to:
• Count the total number of nuclei (Hoechst signal).
• Count the number of viable cells (Calcein AM positive).
• Trace and quantify neurite morphology from the Calcein AM signal (e.g., total neurite length, number of branches per neuron).[6]
• Calculate cell viability as (Calcein AM positive cells / Hoechst positive cells) * 100.
• Normalize neurite outgrowth parameters to the number of viable cells.
• Plot dose-response curves to determine the IC₅₀ for viability and EC₅₀ for effects on neurite outgrowth.

Parameter	Description	Endpoint
Cell Viability	Measures the number of living cells.	IC₅₀
Neurite Length	Quantifies the total length of all neurites.	EC₅₀
Branch Points	Measures the complexity of neurite arbors.	EC₅₀

Assay 2.2: Assessment of Mitochondrial Membrane Potential (MMP)

A decrease in mitochondrial membrane potential (MMP) is a key indicator of mitochondrial dysfunction and an early event in apoptosis.[11][12][13] The cationic dye JC-1 is a ratiometric probe ideal for this measurement. In healthy cells with high MMP, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low MMP, JC-1 remains as monomers and fluoresces green.[11][13]

Detailed Protocol: JC-1 Assay for Mitochondrial Membrane Potential

1. Cell Culture and Treatment:

• Plate neuronal cells in a black, clear-bottom 96-well plate.
• Treat cells with a dose-response of 2-ethoxycyclopentan-1-amine for a shorter duration (e.g., 4-24 hours) to capture early events.
• Include a vehicle control and a positive control for mitochondrial depolarization, such as FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone) at 10 µM.[11][14]

2. JC-1 Staining:

• Prepare a 2 µM JC-1 staining solution in pre-warmed culture medium.
• Remove the treatment medium, wash cells once with warm PBS, and add the JC-1 staining solution.
• Incubate for 15-30 minutes at 37°C, protected from light.[13]

3. Fluorescence Measurement:

• Carefully remove the staining solution and replace it with assay buffer or phenol-red free medium.
• Measure fluorescence using a multi-mode plate reader:
• Red Fluorescence (J-aggregates): Excitation ~540 nm / Emission ~590 nm.[11][12]
• Green Fluorescence (J-monomers): Excitation ~485 nm / Emission ~535 nm.[11][12]

4. Data Analysis:

• Calculate the ratio of red to green fluorescence for each well.
• A decrease in the Red/Green ratio indicates mitochondrial depolarization.
• Normalize the results to the vehicle control and plot the dose-response to determine the concentration at which the compound induces a 50% decrease in the MMP ratio (EC₅₀).

Conclusion and Forward-Looking Strategy

This comprehensive guide outlines a logical and robust series of in vitro assays for the initial biological characterization of 2-ethoxycyclopentan-1-amine. By beginning with a targeted screen against a high-probability target family (MAOs) and progressing to broader assessments of neuronal health and mitochondrial function, researchers can efficiently build a profile of this novel compound. The data generated from these protocols will be instrumental in guiding future studies, including mechanism of action deconvolution, lead optimization, and further preclinical development.

References

• Agilent Technologies, Inc. (2025). Rapid, Image-Based Viability and Outgrowth Analysis for Neurotoxicity Assays. Agilent.
• Creative Biolabs. Neurotoxicity Assay Service.
• Bio-protocol. (2013). Mitochondrial Transmembrane Potential (ψ m ) Assay Using TMRM. Bio-protocol.
• Kaja, S., et al. (2015). Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures. PMC.
• Innoprot. Neurotoxicity Assay. Innoprot.
• Thermo Fisher Scientific. Functional Mitochondrial Staining Protocol. Thermo Fisher Scientific.
• Leist, M., et al. (2025). PeriTox-M, a Cell-Based Assay for Peripheral Neurotoxicity with Improved Sensitivity to Mitochondrial Inhibitors. PMC.
• BioVision Inc. Monoamine Oxidase A (MAO-A) Inhibitor Screening Kit (Fluorometric). BioVision Inc.
• Creative Bioarray. JC-1 Mitochondrial Membrane Potential Assay.
• Cell Biolabs, Inc. Monoamine Oxidase Assays. Cell Biolabs, Inc.
• Evotec. Monoamine Oxidase (MAO) Inhibition Assay. Evotec.
• Mathew, B., et al. (2024). Enzyme Inhibition Assays for Monoamine Oxidase. PubMed.
• Bio-Techne. Monoamine Oxidase Assay Kit. Bio-Techne.
• National Center for Biotechnology Information. (2014). Mitochondrial Membrane Potential Assay. PMC.
• Abcam. Monoamine Oxidase (MAO) Assay Kit (Fluorometric) (ab241031). Abcam.
• Sivandzade, F., et al. (2019). Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe. PMC.
• Sigma-Aldrich. Monoamine Oxidase A (MAO-A) Inhibitor Screening Kit (Fluorometric) (MAK295) - Technical Bulletin. Sigma-Aldrich.

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• 13. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bio-protocol.org [bio-protocol.org]

Technical Notes & Optimization

Preventing oxidative degradation of 2-ethoxycyclopentan-1-amine during storage

Welcome to the technical support guide for 2-ethoxycyclopentan-1-amine. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable compound. Here, we address common questions, provide in-depth troubleshooting guides, and detail best practices for storage and handling to prevent oxidative degradation.

Frequently Asked Questions (FAQs)

Q1: My stored 2-ethoxycyclopentan-1-amine has developed a yellow or brownish tint. What is happening?

A: A color change is a primary visual indicator of oxidative degradation. Like many secondary amines, 2-ethoxycyclopentan-1-amine is susceptible to oxidation when exposed to atmospheric oxygen, a process often accelerated by light. The colored byproducts are typically the result of a free-radical chain reaction that forms N-oxygenated products and other complex structures.[1] Immediate action should be taken to assess the material's purity and review your storage procedures.

Q2: What are the ideal storage conditions for long-term stability?

A: For optimal long-term stability, 2-ethoxycyclopentan-1-amine should be stored at refrigerated temperatures (2-8 °C) in a tightly sealed, amber glass vial to protect it from light and moisture. The most critical factor is to minimize oxygen exposure by storing the compound under a dry, inert atmosphere, such as argon or nitrogen.[2][3]

Q3: Can I store this compound in a standard laboratory freezer?

A: While lower temperatures generally slow degradation rates, storing this liquid amine in a non-explosion-proof freezer is not recommended, especially if it's been opened.[4] Standard freezers can have ignition sources. Always use a refrigerator or freezer specifically rated for flammable materials storage.[5][6] For this specific compound, refrigerated temperatures (2-8 °C) are sufficient when combined with an inert atmosphere.

Q4: Is it better to store the amine neat or in a solution?

A: Storing the compound neat (undiluted) under an inert atmosphere is strongly recommended. Storing it in solution for extended periods is generally discouraged as it can increase degradation risk.[7] If you must store a solution, use a deoxygenated, anhydrous aprotic solvent and maintain it under an inert atmosphere.

Q5: What are the primary chemical pathways of degradation for this amine?

A: The primary degradation pathway is oxidation. This occurs via a free-radical chain mechanism initiated by oxygen.[8] The mechanism involves the abstraction of a hydrogen atom from the nitrogen or the α-carbon, leading to the formation of amine radicals.[9][10] These radicals propagate, ultimately forming degradation products like hydroxylamines, nitrones, and potentially aldehydes or amides.[1][9][11]

Troubleshooting Guide: Degradation Issues

This guide provides a systematic approach to diagnosing and resolving stability issues encountered during the storage and handling of 2-ethoxycyclopentan-1-amine.

Issue 1: Visual Discoloration or Particulate Formation

• Symptom: The normally colorless liquid appears yellow/brown, or solid particulates are observed.

• Root Cause Analysis: This is a strong indicator of significant oxidative degradation. The presence of oxygen, potentially aided by light exposure or contaminants (like metal ions), has initiated oxidation.[12][13]

• Recommended Action:

  • Quarantine: Immediately segregate the affected vial to prevent its use in critical experiments.

  • Analyze: Perform a purity analysis using HPLC or GC-MS to quantify the extent of degradation and identify major impurities.

  • Disposition: If purity is compromised beyond acceptable limits for your application, dispose of the material according to your institution's hazardous waste guidelines.

  • Review & Correct: Use the workflow diagram below to audit your storage and handling procedures and implement corrective actions.

Issue 2: Inconsistent Experimental Results or Reduced Potency

• Symptom: Assays or reactions using the amine yield inconsistent or lower-than-expected results compared to previous batches.

• Root Cause Analysis: This can be caused by a subtle loss of purity that is not visually apparent. Even low levels of degradation products can interfere with biological assays or chemical reactions. Secondary amines are known to be susceptible to degradation, which can impact their effective concentration.[9]

• Recommended Action:

  • Purity Verification: Analyze a sample from the suspect vial alongside a freshly opened, new lot (if available) using a validated analytical method (e.g., HPLC-UV, LC-MS).

  • Implement Inert Atmosphere: If not already in practice, immediately implement inert gas handling for all aliquoting and storage. See Protocol 1 for details.

  • Container & Septa Check: Ensure the vial cap and septa are intact and providing a proper seal. Replace if there is any sign of wear or damage.

Troubleshooting Workflow Diagram

This diagram outlines a logical process for addressing suspected degradation.

Caption: Troubleshooting workflow for suspected amine degradation.

Best Practices & Protocols for Storage and Handling

Adherence to these practices is the most effective way to prevent degradation.

Optimal Storage Conditions Summary

Parameter	Recommendation	Rationale
Temperature	2–8 °C (Refrigerated)	Slows the rate of chemical degradation reactions.[4][14] Avoid freezing unless specified by the manufacturer.
Atmosphere	Dry Argon or Nitrogen	Displaces oxygen, the primary initiator of oxidative degradation.[15][3] Argon is denser than air, making it slightly more effective for blanketing.
Container	Amber Glass Vial/Bottle	Prevents exposure to UV and visible light, which can catalyze oxidation.[7][2] Glass is inert.[14]
Sealing	Tightly-Sealed Cap with PTFE-lined Septum	Ensures a barrier against atmospheric oxygen and moisture.[14][16] PTFE is highly non-reactive.
Handling	Aliquot Upon Receipt	Minimizes the number of times the primary container is opened, reducing opportunities for atmospheric exposure.

Protocol 1: Inert Gas Blanketing for Aliquoting and Storage

This protocol describes how to create an oxygen-free environment in your sample vial.

Materials:

• Source of dry, high-purity nitrogen or argon gas with a regulator.

• Sterile needles and tubing.

• Clean, dry amber glass vials with PTFE-lined septa caps.

Procedure:

• Prepare Vials: Ensure new vials and caps are clean and dry before use.

• Set Up Gas Flow: Set the gas regulator to a low, gentle flow rate (approx. 1-2 psi). A slight positive pressure is all that is needed.

• Purge the Vial: Insert a "vent" needle through the septum of the empty receiving vial. Insert the inert gas delivery needle, ensuring it reaches the bottom of the vial. Purge for 1-2 minutes to displace all air.

• Transfer Liquid: While maintaining the gentle positive pressure of inert gas, quickly transfer the desired amount of 2-ethoxycyclopentan-1-amine from the source bottle to the purged vial using a clean, dry syringe.

• Seal and Store: Once the transfer is complete, remove the vent and gas needles. Immediately cap the vial tightly. For extra protection, wrap the cap-vial interface with Parafilm.

• Blanket Source Bottle: Before re-sealing the main source bottle, flush the headspace with inert gas for 30-60 seconds.

• Store Properly: Place the newly aliquoted vial and the source bottle in a 2-8 °C refrigerator.

Diagram: Inert Gas Handling Workflow

Caption: Step-by-step workflow for inert gas handling.

Analytical Methods for Degradation Monitoring

Regularly assessing the purity of your compound is a key component of good laboratory practice.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Purity Check

This is a general-purpose method adaptable for most modern HPLC systems to assess purity.

Suggested HPLC Conditions:

• Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to 10% B and equilibrate.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 5 µL

• Sample Preparation: Prepare a ~0.5 mg/mL solution of the amine in a 50:50 mixture of Acetonitrile:Water.

Procedure:

• Equilibrate the HPLC system until a stable baseline is achieved.

• Inject a solvent blank to ensure the system is clean.

• Inject the prepared sample of 2-ethoxycyclopentan-1-amine.

• Integrate all peaks in the resulting chromatogram.

• Calculate purity using the area percent method: % Purity = (Area of Main Peak / Total Area of All Peaks) * 100.

• Trustworthiness Check: Compare the result to the Certificate of Analysis (CoA) provided by the manufacturer. A significant increase in the number or area of impurity peaks indicates degradation.

Comparison of Analytical Techniques

Technique	Primary Use	Pros	Cons
HPLC-UV [17]	Routine purity checks, quantification	Widely available, robust, good for quantitation	May not identify unknown impurities
LC-MS [18][19]	Impurity identification, stability studies	Provides mass of impurities for structural elucidation, highly sensitive	More complex, requires specialized equipment
GC-MS [10][20]	Analysis of volatile degradation products	Excellent for separating and identifying volatile/semi-volatile compounds	Amine may require derivatization, not suitable for non-volatile products
NMR [18]	Structural confirmation	Provides detailed structural information	Lower sensitivity, not ideal for trace impurity detection

References

• Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches. (n.d.). PMC. [Link]

• Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. (2020). PubMed. [Link]

• Effects of Amine Structures on Oxidative Degradation of Amine-Functionalized Adsorbents for CO2 Capture. (2021). Industrial & Engineering Chemistry Research - ACS Publications. [Link]

• Amine Storage Conditions: Essential Guidelines for Safety. (n.d.). Diplomata Comercial. [Link]

• New Amines for CO 2 Capture. II. Oxidative Degradation Mechanisms. (2009). ACS Publications. [Link]

• Hybrid Smart Strategies to Predict Amine Thermal Degradation in Industrial CO2 Capture Processes. (n.d.). PMC. [Link]

• Inerting. (n.d.). Linde Gas. [Link]

• Oxidation of Secondary and Primary Amines. (n.d.). SlidePlayer. [Link]

• Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO 2 Absorption Process. (2025). MDPI. [Link]

• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. (n.d.). PMC. [Link]

• Inhibition of amine oxidation. (2012).

• Amine Thermal Degradation. (2008). Bryan Research & Engineering, LLC. [Link]

• How to store cyclic hydroxylamine CMH (1-hydroxy-3-methoxycarbonyl-2,2,5,5-tetramethylpyrrolidine)?. (2017). ResearchGate. [Link]

• The Case for NOT Ignoring Select Secondary Antioxidants. (n.d.). Stabilization Technologies. [Link]

• How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2. (2012). ResearchGate. [Link]

• (PDF) Oxidative Degradation of Amines With High-Temperature Cycling. (2026). ResearchGate. [Link]

• Measurement methods for selected emissions from amine-based carbon capture plants. (n.d.). FORCE Technology. [Link]

• Effect of temperature on amine loss. (n.d.). ResearchGate. [Link]

• Influence of Hindered Amine Light Stabilizers on Antioxidative Activities of Quiones. (n.d.). J-Stage. [Link]

• Effects of Amine and Phenolic Based Antioxidants on the Stability of Babassu Biodiesel Using Rancimat and Differential Scanning Calorimetry Techniques. (2019). ACS Publications. [Link]

• Color stabilization of amine antioxidant and antiozonant emulsions. (n.d.).

• Experimental and theoretical investigations into the stability of cyclic aminals. (2016). PMC. [Link]

• Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. (n.d.). MatheO. [Link]

• Amine oxidation in carbon dioxide capture by aqueous scrubbing. (n.d.). University of Texas at Austin. [Link]

• CO2 Absorption Solvent Degradation Compound Identification Using Liquid Chromatography-Mass Spectrometry Quadrapole-Time of Flight (LCMSQTOF). (n.d.). Scirp.org. [Link]

• Advancing Amine Degradation Analysis. (2021). International CCS Knowledge Centre. [Link]

• Amine Oxidation Catalyzed by NO2. (n.d.). OSTI.GOV. [Link]

• Researchers Mapped Out Potential Impurities in Drug Products. (2023). Technology Networks. [Link]

• Stability of Structurally Varied Aqueous Amines for CO2 Capture. (2021). ACS Publications. [Link]

• A Watchful Eye on Amines. (2014). Lubes'N'Greases. [Link]

• Chemical Handling and Storage Section 6. (n.d.). University of Toronto Scarborough. [Link]

• Process for making cyclic amines. (n.d.).

• An Essential Guide to Best Practices in Liquid Lab Handling. (2025). Ibis Scientific, LLC. [Link]

• Chemical Compatibility Database. (n.d.). Cole-Parmer. [Link]

• 2-Ethylcyclopenten-1-amine. (n.d.). PubChem. [Link]

• Opinion on Nitrosamines and Secondary Amines in Cosmetic Products. (n.d.). European Commission. [Link]

• The impurities effect on thermal degradation and corrosivity of amine solution in South Pars gas sweetening plants. (2025). ResearchGate. [Link]

• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO 2 Capture. (2022). ResearchGate. [Link]

• 2-ethoxycyclopropan-1-amine hydrochloride — Chemical Substance Information. (n.d.). NextSDS. [Link]

• Article: Amines - Chemistry. (n.d.). SATHEE JEE. [Link]

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Reducing side reactions during the amidation of 2-ethoxycyclopentan-1-amine

Welcome to the Technical Support Center for advanced amide bond formation. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic challenges associated with the amidation of 2-ethoxycyclopentan-1-amine .

While this substrate is a primary aliphatic amine, the steric bulk of the cyclopentyl ring combined with the electron-withdrawing inductive effect (-I) of the adjacent β -ethoxy group creates a unique kinetic environment. If reaction conditions are not strictly controlled, the lifetime of activated intermediates increases, leaving the system vulnerable to competing side reactions.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: I am using HATU, but my yields are low and LC-MS shows a major byproduct with a +99 Da mass shift. What is happening? A: You are observing guanidinylation . While the β -ethoxy group slightly reduces the nucleophilicity of 2-ethoxycyclopentan-1-amine, it remains a highly reactive aliphatic amine. If HATU is present in the mixture when the amine is added, the amine will directly attack the electrophilic carbon of the uronium/guanidinium salt faster than it attacks the activated carboxylic acid[1]. This direct nucleophilic attack forms a stable tetramethylguanidine (TMG) derivative, permanently terminating the coupling process and consuming your substrate[2].

• The Fix: Implement a strict pre-activation strategy . React your carboxylic acid, HATU, and base for 15–30 minutes to fully consume the HATU and form the activated O-At ester before introducing the amine.

Q2: I switched to EDC/DCC to avoid guanidinylation, but now I see a +155 Da (EDC) or +206 Da (DCC) byproduct. Why? A: Carbodiimides react with carboxylic acids to form an O-acylisourea intermediate. Because 2-ethoxycyclopentan-1-amine is sterically hindered by the cyclopentyl ring, its intermolecular nucleophilic attack on the O-acylisourea is kinetically delayed. This delay provides enough time for the intermediate to undergo an irreversible intramolecular O-to-N acyl migration, forming an unreactive N-acylurea byproduct[3].

• The Fix: Always use an auxiliary nucleophile like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt). These additives rapidly trap the O-acylisourea to form a highly reactive active ester that cannot undergo rearrangement[3].

Q3: My LC-MS shows a mass corresponding to the loss of 46 Da. Is my substrate degrading? A: Yes. The β -alkoxy group is a viable leaving group. Under strongly basic conditions (e.g., large excesses of unhindered bases like TEA) or at elevated temperatures, the substrate can undergo base-catalyzed E1cB or E2 elimination. This results in the loss of ethanol (-46 Da) and the formation of an unreactive cyclopentenamine derivative.

• The Fix: Maintain mild conditions. Use sterically hindered bases like N,N-diisopropylethylamine (DIPEA) or weaker bases like N-methylmorpholine (NMM) at strictly controlled stoichiometries (2.0–2.5 eq). Never heat the reaction above room temperature.

Section 2: Quantitative Reaction Profiling

To assist in selecting the optimal conditions for your specific carboxylic acid partner, the following table summarizes the quantitative risk profile of common coupling systems when reacted with 2-ethoxycyclopentan-1-amine.

Table 1: Comparative Analysis of Coupling Reagents and Side Reaction Frequencies

Coupling System	Base	Guanidinylation Risk	N-Acylurea Risk	β -Elimination Risk	Est. Amide Yield
HATU (Co-addition)	DIPEA	High (>30%)	None	Low	40–50%
HATU (Pre-activated)	DIPEA	Very Low (<2%)	None	Low	>90%
EDC (No Additive)	NMM	None	High (>40%)	Very Low	30–40%
EDC + HOBt	NMM	None	Low (<5%)	Very Low	>85%
T3P (50% in EtOAc)	DIPEA	None	None	Moderate	75–80%

Section 3: Mechanistic & Workflow Visualizations

Mechanistic divergence in HATU-mediated coupling: Amidation vs. Guanidinylation.

Optimized self-validating workflow for the amidation of 2-ethoxycyclopentan-1-amine.

Section 4: Self-Validating Experimental Protocol

To guarantee reproducibility and prevent the side reactions detailed above, utilize this self-validating pre-activation methodology.

Objective: Couple 2-ethoxycyclopentan-1-amine with a generic carboxylic acid while suppressing guanidinylation and β -elimination. Stoichiometry: Carboxylic acid (1.0 eq), HATU (1.05 eq), 2-ethoxycyclopentan-1-amine (1.1 eq), DIPEA (2.5 eq).

Step 1: Electrophile Activation

• Dissolve the carboxylic acid (1.0 eq) and HATU (1.05 eq) in anhydrous DMF (0.1 M) under an inert N₂ atmosphere at 0 °C.

• Add DIPEA (2.5 eq) dropwise to control the exotherm. Stir for 20 minutes at 0 °C.

• Self-Validation Checkpoint 1: Quench a 5 µL aliquot of the reaction mixture into 100 µL of methanol. Analyze via LC-MS. You must observe the mass of the methyl ester (formed by MeOH trapping the active ester) or the O-At ester itself. Ensure the complete disappearance of the HATU mass (380 Da). Do not proceed to Step 2 until HATU is fully consumed.

Step 2: Nucleophilic Coupling

• Dissolve 2-ethoxycyclopentan-1-amine (1.1 eq) in a minimal volume of anhydrous DMF.

• Add the amine solution dropwise to the activated ester mixture at 0 °C. Maintaining a low temperature during addition prevents localized base spikes that trigger the β -elimination of ethanol.

• Remove the ice bath, allow the reaction to warm to room temperature, and stir for 2 to 4 hours.

• Self-Validation Checkpoint 2: Analyze the crude mixture via LC-MS. The O-At ester mass should be replaced by the desired amide mass. The absence of a +99 Da adduct confirms that your pre-activation successfully bypassed guanidinylation.

Step 3: Workup and Isolation

• Dilute the reaction mixture with Ethyl Acetate (EtOAc).

• Wash the organic layer sequentially with saturated aqueous NH₄Cl (to remove unreacted amine and DIPEA), saturated aqueous NaHCO₃ (to remove unreacted acid and the HOAt byproduct), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

References[1] Aho, J. A. S., et al. "Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases." The Journal of Organic Chemistry, 2025. URL: https://pubs.acs.org/doi/10.1021/acs.joc.4c02645[3] Dunetz, J. R., et al. "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development, 2016. URL: https://pubs.acs.org/doi/10.1021/acs.oprd.5b00353[2] Vrettos, E. I., et al. "Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates." RSC Advances, 2017. URL: https://doi.org/10.1039/C7RA06655D

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Ethoxycyclopentan-1-amine and 2-Methoxycyclopentan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

In the landscape of medicinal chemistry and organic synthesis, the selection of building blocks with fine-tuned reactivity is paramount for the efficient construction of complex molecular architectures. The 2-alkoxycyclopentan-1-amine scaffold is a prevalent motif in a variety of biologically active compounds. The seemingly subtle difference between a methoxy and an ethoxy substituent at the 2-position can impart significant changes in the nucleophilicity and overall reactivity of the adjacent amine. This guide provides a comprehensive comparison of the reactivity of 2-ethoxycyclopentan-1-amine and 2-methoxycyclopentan-1-amine, grounded in theoretical principles and supported by detailed experimental protocols for empirical validation. Understanding these nuances is critical for optimizing reaction conditions and achieving desired synthetic outcomes in drug discovery and development.

Theoretical Analysis of Reactivity: A Tale of Two Alkoxy Groups

The reactivity of the amine functionality in 2-alkoxycyclopentan-1-amines is primarily governed by the interplay of electronic and steric effects imparted by the neighboring alkoxy group.

Electronic Effects

The oxygen atom of both the methoxy and ethoxy groups exerts an electron-withdrawing inductive effect (-I) due to its high electronegativity. However, the adjacent alkyl groups (methyl and ethyl) are electron-donating (+I). The ethyl group in 2-ethoxycyclopentan-1-amine is a slightly stronger electron-donating group than the methyl group in 2-methoxycyclopentan-1-amine.[1] This enhanced inductive effect from the ethyl group would theoretically increase the electron density on the nitrogen atom of the amine, thereby enhancing its basicity and nucleophilicity.

Steric Hindrance

Conversely, the ethyl group is bulkier than the methyl group. This increased steric hindrance around the nucleophilic nitrogen in 2-ethoxycyclopentan-1-amine can impede its approach to an electrophilic center, particularly in reactions with sterically demanding substrates.[1] This steric clash can raise the activation energy of the reaction, leading to a slower reaction rate compared to its methoxy counterpart.

Basicity (pKa) as an Indicator of Nucleophilicity

Prediction: Based on the available data for analogous compounds, 2-methoxycyclopentan-1-amine is predicted to be the more potent nucleophile due to its anticipated higher basicity. The slightly stronger electron-donating effect of the ethyl group in 2-ethoxycyclopentan-1-amine is likely outweighed by increased steric hindrance.

Synthesis of 2-Alkoxycyclopentan-1-amines

A general and plausible synthetic route to both cis- and trans-2-alkoxycyclopentan-1-amines can be envisioned starting from 2-cyclopenten-1-one. The stereochemistry of the final product (cis or trans) will depend on the choice of reagents and reaction conditions in the subsequent steps. A representative synthesis for the trans-isomer is outlined below.

Caption: Proposed synthetic pathway for trans-2-alkoxycyclopentan-1-amines.

Experimental Comparison of Reactivity

To empirically validate the theoretical predictions, a series of kinetic experiments can be performed. The following protocols are designed to compare the relative reactivity of 2-ethoxycyclopentan-1-amine and 2-methoxycyclopentan-1-amine in three key reaction types relevant to pharmaceutical and chemical synthesis. For each experiment, it is crucial to use the same batch of reagents and solvents for both amines to ensure a fair comparison. The reactions should be monitored over time, and the rate constants determined to provide a quantitative measure of reactivity.

N-Acylation with Benzoyl Chloride

N-acylation is a fundamental amide bond-forming reaction. The rate of this reaction is sensitive to both the nucleophilicity of the amine and steric hindrance around the nitrogen atom.

Caption: Experimental workflow for comparing N-acylation reactivity.

Protocol:

• In two separate round-bottom flasks, dissolve 2-methoxycyclopentan-1-amine (1.0 mmol) and 2-ethoxycyclopentan-1-amine (1.0 mmol) in anhydrous dichloromethane (10 mL).

• Add triethylamine (1.2 mmol) to each flask and cool to 0 °C in an ice bath.

• To each flask, add a solution of benzoyl chloride (1.0 mmol) in anhydrous dichloromethane (5 mL) dropwise over 1 minute with vigorous stirring.

• Start a timer immediately after the addition of benzoyl chloride.

• At regular time intervals (e.g., 5, 15, 30, 60, and 120 minutes), withdraw a 0.1 mL aliquot from each reaction mixture.

• Immediately quench the aliquot with 0.9 mL of a 1:1 mixture of acetonitrile and water.

• Analyze the quenched samples by reverse-phase HPLC with UV detection to monitor the disappearance of the starting amine and the formation of the corresponding N-benzoyl amide.

• Plot the concentration of the starting amine versus time and determine the initial reaction rate and the rate constant (k) for each amine.

N-Alkylation with Benzyl Bromide

N-alkylation is a key reaction for the introduction of alkyl groups onto a nitrogen atom. This reaction is also sensitive to the nucleophilicity and steric accessibility of the amine.

Caption: Experimental workflow for comparing N-alkylation reactivity.

Protocol:

• In two separate sealed vials, combine 2-methoxycyclopentan-1-amine (1.0 mmol) or 2-ethoxycyclopentan-1-amine (1.0 mmol) with potassium carbonate (1.5 mmol) and an internal standard (e.g., dodecane, 0.5 mmol) in acetonitrile (10 mL).

• Add benzyl bromide (1.0 mmol) to each vial, seal the vials, and place them in a pre-heated reaction block at 50 °C with vigorous stirring.

• Start a timer immediately after placing the vials in the heating block.

• At regular time intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw a 0.1 mL aliquot from each reaction mixture.

• Filter the aliquot through a small plug of silica gel and dilute with ethyl acetate.

• Analyze the diluted samples by Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the consumption of the starting amine and the formation of the N-benzylated product.

• Plot the ratio of the peak area of the starting amine to the internal standard versus time to determine the rate constant (k) for each reaction.

Schiff Base Formation with Benzaldehyde

The formation of an imine (Schiff base) from an amine and an aldehyde is a reversible reaction that is fundamental in both synthetic and biological chemistry.[2] The initial nucleophilic attack of the amine on the carbonyl carbon is often the rate-determining step.[1]

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A Senior Application Scientist's Guide to the Crystallographic Validation of 2-Ethoxycyclopentan-1-amine Derivatives

In the landscape of modern drug discovery, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of rational drug design. For novel scaffolds such as 2-ethoxycyclopentan-1-amine derivatives, which hold potential as versatile pharmacophores, crystallographic validation provides the gold standard for structural elucidation. This guide offers a comprehensive comparison of methodologies and computational tools for the crystallographic validation of this class of compounds, grounded in scientific principles and practical laboratory experience.

The journey from a synthesized compound to a validated crystal structure is multifaceted, involving careful crystallization, precise data collection, and rigorous data refinement and validation. Each step presents its own set of challenges, particularly for small, flexible molecules like the 2-ethoxycyclopentan-1-amine scaffold, which can exhibit conformational polymorphism and be challenging to crystallize.

I. The Crystallization Challenge: From Solution to Single Crystal

The first and often most challenging step is obtaining high-quality single crystals suitable for X-ray diffraction. The inherent flexibility of the cyclopentane ring and the ethoxy group, combined with the hydrogen bonding capabilities of the amine, can lead to a variety of intermolecular interactions that may either promote or hinder the ordered packing required for crystallization.

A systematic approach to screening for crystallization conditions is paramount. For 2-ethoxycyclopentan-1-amine derivatives, a combination of techniques should be employed:

• Slow Solvent Evaporation: This is often the simplest and most effective starting point.[1] The choice of solvent is critical; solvents that allow for moderate solubility of the compound are ideal. The rate of evaporation can be controlled to promote the growth of larger, more ordered crystals.[1]

• Vapor Diffusion: This technique is particularly useful when only small amounts of the compound are available.[2] A solution of the compound is allowed to equilibrate with a vapor of a miscible "anti-solvent" in which the compound is less soluble. This gradual change in solvent composition can gently drive the system towards supersaturation and crystallization.[2]

• Solvent Layering: In this method, a solution of the compound is carefully layered with a less dense, miscible anti-solvent.[3] Diffusion at the interface of the two solvents can create a localized supersaturation, leading to crystal growth.[3]

A recommended starting point for screening solvents would include a range of polarities, from non-polar (e.g., hexane, toluene) to polar aprotic (e.g., ethyl acetate, acetone) and polar protic (e.g., ethanol, methanol).

• Prepare the Sample Vial: Dissolve 1-5 mg of the 2-ethoxycyclopentan-1-amine derivative in 0.1-0.5 mL of a "good" solvent (e.g., dichloromethane or ethyl acetate) in a small, narrow vial.

• Prepare the Reservoir: In a larger, sealable container, place 1-2 mL of an "anti-solvent" (e.g., hexane or pentane).

• Set up the Diffusion: Place the open sample vial inside the larger container, ensuring the solvent levels are such that there is no direct mixing.

• Seal and Incubate: Seal the larger container and leave it undisturbed in a location with a stable temperature.

• Monitor for Crystal Growth: Check for the appearance of crystals over a period of several days to weeks.

II. Data Acquisition and Processing: From Diffraction to a Preliminary Model

Once a suitable crystal is obtained, it is subjected to X-ray diffraction. Modern diffractometers automate much of the data collection process. However, the choices made during data processing can significantly impact the quality of the final structure.

The quality of the diffraction data is paramount. Factors such as crystal size, mosaicity, and potential radiation damage can affect the resolution and completeness of the dataset.[4] For organic molecules, it is often beneficial to collect data at low temperatures (e.g., 100 K) to minimize thermal vibrations and potential radiation damage.[5]

The overall workflow for crystallographic validation is a systematic process, from initial data collection to final deposition of the validated structure.

A streamlined workflow for the crystallographic validation of small molecules.

III. Comparison of Data Processing and Refinement Software

Several software packages are available for processing diffraction data and refining crystal structures. The choice of software can depend on the complexity of the structure and the user's familiarity with the programs.

Software Suite	Key Features	Strengths for Small Molecules	Considerations
SHELX Suite (SHELXT, SHELXL)	"Workhorse" for small molecule crystallography; robust direct methods for structure solution and powerful least-squares refinement.[6][7]	Highly reliable for routine structures, simple command-line interface, extensive documentation and community support.[6]	Lacks a native graphical user interface (GUI), though several third-party GUIs like Olex2 and ShelXle are available.[7]
Jana2006	Originally designed for modulated and incommensurate structures, but also excellent for standard single-crystal refinement.[6][8]	Comes with a GUI and "wizards" to assist with refinement; capable of handling complex disorder and twinning.[6]	The user interface can be less intuitive than other programs, and the documentation may not be as comprehensive as SHELX.[6]
Olex2	A comprehensive graphical user interface that integrates with various refinement engines, including SHELXL.[7]	User-friendly interface simplifies the refinement process, making it accessible to non-experts. Provides excellent visualization tools.	Relies on external programs for the core refinement calculations.
PHENIX	A highly automated software suite for macromolecular crystallography, but also has capabilities for small molecule structures.[9]	Powerful automation can streamline the structure solution and refinement process.	May be overly complex for routine small molecule structures; primarily geared towards biological macromolecules.

For 2-ethoxycyclopentan-1-amine derivatives, which are expected to be relatively straightforward structures (barring significant disorder), the SHELX suite , likely used within the Olex2 graphical environment, represents an excellent and widely used choice.

IV. Data Validation and Quality Control: Ensuring Structural Integrity

The final step before publication or use in further studies is the rigorous validation of the crystal structure. This is a critical process to identify potential errors and ensure the quality and reproducibility of the crystallographic model.

All crystallographic data is compiled into a standardized format known as a Crystallographic Information File (CIF).[10] This file contains not only the atomic coordinates but also details about the data collection, refinement process, and key quality indicators.[10]

The International Union of Crystallography (IUCr) provides a free online service called checkCIF that validates the contents of a CIF.[11][12] This service performs a series of checks for self-consistency, completeness, and adherence to crystallographic conventions.[13] The output is a report with a series of "ALERTS" that highlight potential issues, ranging from minor informational points (G-level) to potentially serious problems (A- and B-level).[11][12] It is standard practice to address all A- and B-level alerts before depositing the structure in a database or including it in a publication.

• High R-factor: The R-factor (or residual factor) is a measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A high R-factor may indicate a poor model, unresolved disorder, or low-quality data.

• Missed Symmetry: Programs like PLATON (often integrated with checkCIF) can detect higher symmetry in the lattice that may have been missed during the initial space group determination.[13] Refining in a lower symmetry space group than is correct is a common error.[14]

• Unusual Displacement Parameters (ADPs): Anisotropic displacement parameters model the thermal motion of atoms. Unusually large or small ADPs can indicate unresolved disorder, incorrect atom type assignment, or other model deficiencies.[14]

V. Troubleshooting Common Crystallographic Issues

Even with careful experimental design, challenges can arise during the crystallographic validation of 2-ethoxycyclopentan-1-amine derivatives.

• Twinning: This occurs when two or more crystal lattices are intergrown. Twinning can often be identified during data processing and can be accounted for during refinement using specialized software routines.

• Disorder: The flexibility of the cyclopentane ring and the ethoxy group can lead to conformational disorder, where the molecule occupies multiple positions within the crystal lattice.[15] Modeling disorder requires careful refinement of the occupancies of the different conformers.

• Poor Crystal Quality: If crystals are consistently small or poorly diffracting, revisiting the crystallization screening process with a wider range of solvents, temperatures, and techniques is necessary. Co-crystallization with a suitable partner molecule can sometimes promote the growth of higher-quality crystals.[3]

VI. The Cambridge Structural Database: A Vital Resource

The Cambridge Structural Database (CSD) is the world's repository for small-molecule organic and metal-organic crystal structures.[16][17] It is an invaluable resource for researchers, providing access to over a million crystal structures.[18] Before attempting to crystallize a novel 2-ethoxycyclopentan-1-amine derivative, a search of the CSD for related structures can provide valuable insights into likely packing motifs, hydrogen bonding patterns, and potential crystallization solvents.

Conclusion

The crystallographic validation of 2-ethoxycyclopentan-1-amine derivatives is an essential step in their development for pharmaceutical applications. A systematic approach to crystallization, coupled with the use of robust data processing and refinement software, is key to obtaining a high-quality crystal structure. Rigorous validation using tools like checkCIF and comparison with existing structures in the Cambridge Structural Database ensures the integrity and reliability of the final structural model. This guide provides a framework for researchers to navigate the challenges of crystallographic analysis and to confidently determine the three-dimensional structures of this important class of molecules.

References

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• scispace. (2019). checkCIF validation ALERTS: what they mean and how to respond. SciSpace. [Link]

• CCDC. (n.d.). Correcting CIFs. Cambridge Crystallographic Data Centre. [Link]

• Gražulis, S., et al. (2021). Validation of the Crystallography Open Database using the Crystallographic Information Framework. Journal of Applied Crystallography, 54(1), 3-12. [Link]

• DGK. (2015). Single crystal structure refinement software. Deutsche Gesellschaft für Kristallographie. [Link]

• RCSB PDB. (2023). Crystallography Software. RCSB Protein Data Bank. [Link]

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• Wikipedia. (n.d.). Cambridge Structural Database. Wikipedia. [Link]

• Owen, R. L., et al. (2017). Radiation damage in small-molecule crystallography: fact not fiction. Acta Crystallographica Section A: Foundations and Advances, 73(Pt 2), 107–117. [Link]

• University of Geneva. (n.d.). Guide for crystallization. University of Geneva. [Link]

• ACS Publications. (2021). Resolving Space-Group-Choice Dilemma in Small-Molecule Crystallography for Chemistry Students Using Case-Based Learning Modules. Journal of Chemical Education. [Link]

• University of the Basque Country. (n.d.). Crystallization of small molecules. University of the Basque Country. [Link]

• CCDC. (n.d.). A short guide to Crystallographic Information Files. Cambridge Crystallographic Data Centre. [Link]

• Purdue University. (n.d.). X-Ray Crystallography - Software. Purdue University. [Link]

• re3data.org. (2026). Cambridge Structural Database. re3data.org. [Link]

• MIT. (n.d.). Cambridge Structural Database. Massachusetts Institute of Technology. [Link]

• Vapourtec. (2024). Flow Crystallization | Solubility Control. Vapourtec Ltd. [Link]

• PSDS. (n.d.). Cambridge Structural Database (CSD). Physical Sciences Data-science Service. [Link]

• Maastricht University. (n.d.). CSD - Cambridge Structural Database. Maastricht University Library. [Link]

• Parkin, S. R. (2007). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 63(Pt 12), 1039–1043. [Link]

• ResearchGate. (2015). Crystallization techniques for small molecules compounds: a review. ResearchGate. [Link]

• Watson, W. H. (2000). Troublesome Crystal Structures: Prevention, Detection, and Resolution. Journal of Chemical Education, 77(3), 394. [Link]

• CCDC. (2018). Should we remediate small molecule structures? If so, who should do it?. Cambridge Crystallographic Data Centre. [Link]

• Creative Biostructure. (2025). Common Problems in Protein X-ray Crystallography and How to Solve Them. Creative Biostructure. [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(Pt 2), 148–155. [Link]

• Al-Majid, A. M., et al. (2018). Crystal structure and Hirshfeld surface analysis of (E)-N-[(2-ethoxynaphthalen-1-yl)methylidene]-5,6,7,8-tetrahydronaphthalen-1-amine. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 10), 1513–1517. [Link]

• MDPI. (2021). Cytotoxic Activity of Piperazin-2-One-Based Structures: Cyclic Imines, Lactams, Aminophosphonates, and Their Derivatives. Molecules, 26(8), 2329. [Link]

• University of Oxford. (2018). 2018 – Chemical Crystallography. University of Oxford. [Link]

• Google Scholar. (n.d.). Yu Wang. Google Scholar.

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High-Resolution IR Spectroscopy of 2-Ethoxycyclopentan-1-amine: A Comparative Guide to ATR, Transmission, and Gas-Phase Modalities

For researchers and drug development professionals, the structural verification of bifunctional aliphatic compounds like 2-ethoxycyclopentan-1-amine presents unique analytical challenges. This molecule features both a primary amine (–NH₂) and an aliphatic ether (–O–CH₂CH₃) bound to a cyclopentane ring. Because the C–O and C–N stretching vibrations severely overlap in the fingerprint region, and the N–H stretching modes are highly susceptible to intermolecular hydrogen bonding, selecting the correct Fourier Transform Infrared (FTIR) spectroscopic modality is critical.

This guide objectively compares the performance of Attenuated Total Reflectance (ATR), Transmission, and Gas-Phase FTIR techniques for the characterization of 2-ethoxycyclopentan-1-amine, providing the mechanistic causality behind spectral shifts and self-validating protocols for rigorous data acquisition.

Mechanistic Causality of Vibrational Modes

To accurately interpret the IR spectrum of 2-ethoxycyclopentan-1-amine, one must understand the physical causality governing its vibrational modes.

• Coupled Oscillators (N–H Stretches): Primary amines possess two N–H bonds that act as coupled oscillators. This coupling splits the stretching vibration into an asymmetric mode (higher energy) and a symmetric mode (lower energy), typically separated by 80 to 100 cm⁻¹ ()[1].

• Hydrogen Bonding Dynamics: In the liquid phase (analyzed via ATR or Transmission), intermolecular hydrogen bonding between the amine protons and the ether oxygen weakens the N–H force constant. This causes the N–H bands to broaden and red-shift to lower wavenumbers (~3380 and ~3310 cm⁻¹). In the gas phase, the molecules are isolated, breaking these hydrogen bonds and causing the peaks to blue-shift back to their unperturbed frequencies (~3420 and ~3500 cm⁻¹)[1].

• Fingerprint Overlap: The C–O–C asymmetric stretch of the ether group occurs strongly between 1090–1120 cm⁻¹. Concurrently, the aliphatic C–N stretch appears in the 1020–1250 cm⁻¹ range[1]. Resolving these overlapping bands requires high-resolution techniques and careful baseline management.

Table 1: Diagnostic IR Absorption Bands for 2-Ethoxycyclopentan-1-amine

Functional Group	Vibrational Mode	Liquid Phase (ATR/Trans)	Gas Phase (GC-IR)	Intensity & Shape
Primary Amine	N–H Asymmetric Stretch	~3380 cm⁻¹	~3420 cm⁻¹	Weak to Medium, Broad (Liquid)
Primary Amine	N–H Symmetric Stretch	~3310 cm⁻¹	~3500 cm⁻¹	Weak to Medium, Broad (Liquid)
Aliphatic Ring	C–H Stretch (sp³)	2850 – 2960 cm⁻¹	2850 – 2960 cm⁻¹	Strong, Sharp
Primary Amine	N–H Bend (Scissoring)	~1610 – 1620 cm⁻¹	~1625 cm⁻¹	Medium, Sharp
Ether	C–O–C Asymmetric Stretch	~1090 – 1120 cm⁻¹	~1110 cm⁻¹	Strong, Sharp
Primary Amine	C–N Stretch (Aliphatic)	~1050 – 1150 cm⁻¹	~1050 – 1150 cm⁻¹	Medium (Overlaps with C–O)
Primary Amine	N–H Wag	800 – 900 cm⁻¹	Absent / Shifted	Strong, Very Broad (Liquid only)

Objective Comparison of Spectroscopic Modalities

The choice of FTIR accessory fundamentally alters the resulting spectrum due to different optical physics.

1. ATR-FTIR (Attenuated Total Reflectance): ATR utilizes an evanescent wave that penetrates the sample. The depth of penetration ( dp​ ) is directly proportional to the wavelength of the infrared light ()[2]. Consequently, the effective pathlength is longer at lower wavenumbers. For 2-ethoxycyclopentan-1-amine, this means the C–O and C–N stretches (~1100 cm⁻¹) will appear anomalously intense compared to the N–H stretches (~3300 cm⁻¹) when compared to transmission data ()[3].

2. Transmission FTIR (Liquid Cell): Transmission spectroscopy adheres strictly to the Beer-Lambert law, providing true relative peak intensities without wavelength-dependent distortion ()[4]. However, it requires complex sample preparation and the use of moisture-sensitive alkali halide windows (e.g., KBr or NaCl), which can be degraded by trace water in the amine sample[4].

3. Gas-Phase FTIR: By vaporizing the sample into a heated flow cell, gas-phase IR eliminates intermolecular interactions. This provides the highest resolution for the N–H stretching region and is the gold standard for quantitative reference libraries ()[5].

Table 2: Performance Comparison of IR Modalities for Amine-Ethers

Parameter	ATR-FTIR (Diamond)	Transmission (KBr Cell)	Gas-Phase (Heated Cell)
Sample Prep Required	None (Neat liquid applied)	High (Syringe loading, pathlength control)	High (Vaporization/GC coupling)
Spectral Distortion	High (Requires mathematical ATR correction)	Low (True Beer-Lambert intensities)	Low (Rotational fine structure visible)
H-Bonding Interference	High (Broad N-H bands)	High (Broad N-H bands)	None (Isolated monomers)
Best Used For	Rapid QA/QC, Routine structural verification	Rigorous quantitative analysis	Resolving monomeric N-H frequencies

Self-Validating Experimental Protocols

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), protocols must not merely be a list of instructions, but a closed-loop system of validations.

Protocol A: ATR-FTIR Analysis

Causality Focus: Diamond is chosen over ZnSe as the Internal Reflection Element (IRE) because basic aliphatic amines can slowly etch ZnSe surfaces over time, altering the refractive index boundary.

• System Initialization & Purge: Purge the spectrometer with dry N₂.

  • Validation Checkpoint: Monitor the 2350 cm⁻¹ (CO₂) and 3600–3900 cm⁻¹ (H₂O) regions. Proceed only when baseline variance is <0.01% Transmittance.

• Crystal Preparation: Clean the diamond IRE with high-purity isopropyl alcohol and allow it to evaporate.

  • Validation Checkpoint: Collect a 64-scan background. Ensure no negative peaks exist in the C–H stretching region (2800–3000 cm⁻¹), confirming absolute crystal purity.

• Sample Application: Deposit 10 μL of neat 2-ethoxycyclopentan-1-amine directly onto the IRE. Ensure complete coverage of the crystal to maximize evanescent wave interaction[2].

• Data Acquisition & Algorithmic Correction: Acquire 64 scans at 4 cm⁻¹ resolution.

  • Validation Checkpoint: Apply an ATR correction algorithm to normalize the wavelength-dependent penetration depth. Verify that the relative intensity ratio of the C–O stretch to the C–H stretch matches standard transmission library values[3].

Protocol B: Transmission FTIR Analysis

Causality Focus: Bottom-up filling of the liquid cell displaces air, preventing micro-bubbles that cause severe baseline scattering and artifact peaks[4].

• Cell Assembly & Calibration: Assemble a liquid transmission cell using KBr windows and a 0.015 mm Teflon spacer.

  • Validation Checkpoint: Collect an empty cell spectrum. Calculate the exact pathlength using the interference fringe equation: b=2(ν1​−ν2​)n​ .

• Sample Loading: Inject the neat liquid into the lower port using a Luer-lock syringe until it exits the top port. Seal with PTFE plugs.

• Data Acquisition: Collect 64 scans against an empty-beam background.

  • Validation Checkpoint: Ensure the maximum absorbance (typically the C–H stretches around 2900 cm⁻¹) does not exceed 1.2 Absorbance Units (AU). Values above 1.2 AU indicate detector non-linearity, requiring a thinner spacer.

Workflow Visualization

The following diagram illustrates the comparative logical workflow and the specific validation algorithms required for each modality.

Figure 1: Comparative IR spectroscopy workflow and validation checkpoints for 2-ethoxycyclopentan-1-amine.

References

• Specac Ltd. "FTIR: Transmission vs ATR spectroscopy | Animated Guides". Specac. Available at:[Link]

• Pike Technologies. "Comparison of FTIR Spectra Collected by Transmission and ATR Sampling". Pike Tech. Available at: [Link]

• Mettler Toledo. "ATR-FTIR Spectroscopy Basics". Mettler Toledo AutoChem Applications. Available at:[Link]

• LibreTexts. "24.10: Spectroscopy of Amines". Chemistry LibreTexts. Available at:[Link]

• National Institute of Standards and Technology (NIST). "Quantitative Infrared Database". NIST Chemistry WebBook, SRD 69. Available at: [Link]

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Safety & Regulatory Compliance

Navigating the Uncharted: A Guide to the Proper Disposal of 2-Ethoxycyclopentan-1-amine

Hazard Profile: An Inference-Based Assessment

Given the molecular structure of 2-Ethoxycyclopentan-1-amine, which features both a primary amine and an ether functional group, a conservative hazard profile must be assumed. This profile is extrapolated from data on similar chemical classes.

• Amine Group Hazards : Amines are organic derivatives of ammonia and can be corrosive, causing severe skin burns and eye damage.[1][2] They can also be toxic if inhaled, ingested, or absorbed through the skin.[1] Many amines have a strong, unpleasant odor and can cause respiratory irritation.[1][2]

• Ether Group Hazards : Ethers are a class of organic compounds that are often highly flammable.[3] A significant and insidious hazard associated with many ethers is their propensity to form explosive peroxides upon exposure to air and light over time.[3][4]

• Cyclopentylamine Derivatives : Structurally similar compounds, such as cyclopentylamine, are classified as flammable liquids that are toxic and corrosive.[5][6]

Therefore, 2-Ethoxycyclopentan-1-amine should be handled as a substance that is potentially corrosive, toxic, flammable, and capable of forming explosive peroxides.

Immediate Safety and Handling Precautions

Prior to any handling or disposal procedures, the following personal protective equipment (PPE) and engineering controls are mandatory:

Protective Equipment	Specifications and Rationale
Eye and Face Protection	Chemical safety goggles and a face shield are essential to protect against splashes, which could be corrosive.[1][7]
Hand Protection	Chemically resistant gloves (e.g., nitrile) must be worn. Given that some chemicals can permeate gloves over time, it is crucial to change them frequently, especially after any direct contact.[8]
Body Protection	A flame-resistant lab coat and closed-toe shoes are required to protect against skin contact and in the event of a fire.[4]
Respiratory Protection	All handling of 2-Ethoxycyclopentan-1-amine should be conducted within a certified chemical fume hood to minimize the inhalation of potentially harmful and flammable vapors.[3][8]

Incompatible Materials: Keep this compound away from strong oxidizing agents, acids, acid chlorides, and carbon dioxide.[2][5]

Step-by-Step Disposal Protocol

The disposal of 2-Ethoxycyclopentan-1-amine must be managed as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[7][9]

Step 1: Waste Identification and Segregation

• Characterize the Waste: Determine if the waste is pure 2-Ethoxycyclopentan-1-amine, a solution, or a mixture with other chemicals. If it is a mixture, all components must be identified to determine the appropriate waste stream.

• Segregate Amine Waste: It is critical to keep amine waste separate from other chemical waste streams to prevent hazardous reactions.[7] Do not mix with acidic waste, as this can cause a violent reaction.

Step 2: Containerization and Labeling

• Select a Compatible Container: Use a sturdy, leak-proof container made of a material compatible with amines and ethers (e.g., high-density polyethylene). The container must have a secure, tight-fitting lid.

• Label the Container: The container must be clearly labeled as "Hazardous Waste." The label should include:

  • The full chemical name: "2-Ethoxycyclopentan-1-amine"

  • The approximate concentration and volume.

  • The date the waste was first added to the container.

  • The associated hazards (e.g., Corrosive, Toxic, Flammable).

Step 3: Storage of Waste

• Designated Storage Area: Store the sealed waste container in a designated satellite accumulation area.[10]

• Safe Storage Conditions: The storage area must be cool, dry, and well-ventilated.[5][7] Keep the container away from sources of ignition, heat, and direct sunlight.[3][5]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 4: Arranging for Disposal

• Contact Environmental Health and Safety (EHS): Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup.[7][11]

• Provide Documentation: Be prepared to provide all necessary information about the waste, including its composition and volume.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Alert: Alert personnel in the immediate vicinity and evacuate the area if the spill is large or if there is a significant release of vapor.

• Control Ignition Sources: If the material is flammable, extinguish all nearby flames and turn off any spark-producing equipment.[9][12]

• Ventilate the Area: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain the Spill: For small spills, use an inert absorbent material such as vermiculite, dry sand, or earth to contain the liquid.[12][13] Do not use combustible materials like paper towels.

• Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and place it in a labeled, sealable container for hazardous waste disposal.[9][12]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Seek Medical Attention: If there is any skin or eye contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[5][14]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-Ethoxycyclopentan-1-amine.

Caption: Decision workflow for the proper disposal of 2-Ethoxycyclopentan-1-amine waste.

Empty Container Disposal

Empty containers that previously held 2-Ethoxycyclopentan-1-amine must also be treated as hazardous waste unless properly decontaminated.

• Triple Rinse: Rinse the container thoroughly with a suitable solvent (e.g., ethanol or isopropanol) at least three times.[10]

• Collect Rinsate: The rinsate from each rinse must be collected and disposed of as hazardous chemical waste.[10]

• Deface Label: Once the container is clean and dry, the original label must be completely removed or defaced.[10]

• Final Disposal: The cleaned and defaced container may then be disposed of as non-hazardous waste, in accordance with your institution's policies.

Conclusion

The responsible disposal of 2-Ethoxycyclopentan-1-amine requires a proactive and informed approach. By treating this compound with the caution afforded to its constituent chemical classes—amines and ethers—researchers can ensure a safe laboratory environment and maintain compliance with environmental regulations. Always consult with your institution's Environmental Health and Safety department for guidance specific to your location and facilities.

References

• Amine Disposal For Businesses | Collect and Recycle. (n.d.). Retrieved from [Link]

• 2-ethoxycyclopropan-1-amine hydrochloride — Chemical Substance Information - NextSDS. (n.d.). Retrieved from [Link]

• Safety Data Sheet. (2015, June 11). Retrieved from [Link]

• Disposing Amine Waste | Technology Catalogue. (n.d.). Retrieved from [Link]

• The University of Calgary Petroleum Waste Management: Amine Process Sludges. (1990, April 11). Retrieved from [Link]

• 2-Ethoxypropan-1-amine | C5H13NO | CID 22450283 - PubChem - NIH. (n.d.). Retrieved from [Link]

• 2-Methoxycyclopentan-1-amine | C6H13NO | CID 16795922 - PubChem - NIH. (n.d.). Retrieved from [Link]

• SAFETY DATA SHEET - CRC Industries. (2013, December 4). Retrieved from [Link]

• Ethers - Handling and control of exposure - Web pdf template. (2010, July 19). Retrieved from [Link]

• Hazardous Waste Disposal Guide - Research Safety - Northwestern University. (2023, February 27). Retrieved from [Link]

• 0073 - Hazardous Substance Fact Sheet. (n.d.). Retrieved from [Link]

• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal. (n.d.). Retrieved from [Link]

• 2-cyclopentyl-1-(4-phenoxyphenyl)ethan-1-amine — Chemical Substance Information. (n.d.). Retrieved from [Link]

• Cyclopentylamine - Wikipedia. (n.d.). Retrieved from [Link]

• Ethoxycyclopentane | C7H14O | CID 13427979 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Process for Preparing Cyclopentylamine Derivatives and Intermediates Thereof - Google Patents. (n.d.).

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Guardian Protocol: A Researcher's Guide to Handling 2-Ethoxycyclopentan-1-amine

As a Senior Application Scientist, my primary objective is to empower you, my fellow researchers, to achieve groundbreaking results safely and efficiently. This guide moves beyond a simple checklist; it is a comprehensive operational protocol for the safe handling of 2-Ethoxycyclopentan-1-amine. The procedures outlined here are built on a foundation of established safety principles for aliphatic and cyclic amines, designed to provide a self-validating system of protection that ensures both personal safety and experimental integrity.

The core principle of this protocol is risk mitigation through a deep understanding of the potential hazards. While a specific Safety Data Sheet (SDS) for 2-Ethoxycyclopentan-1-amine is not publicly available, a thorough analysis of structurally analogous compounds—such as 2-ethoxycyclopropan-1-amine, 2-ethylcyclohexan-1-amine, and other cyclic amines—provides a clear and consistent hazard profile.[1][2] These compounds are consistently classified as skin and eye irritants or corrosives, with potential for acute toxicity and respiratory irritation.[1][2][3][4] Therefore, we will proceed with the authoritative assumption that 2-Ethoxycyclopentan-1-amine presents similar hazards.

Hazard-Driven PPE Selection: A Multi-Layered Defense

The selection of Personal Protective Equipment (PPE) is not a one-size-fits-all matter. It is a dynamic process dictated by the scale of the operation and the potential for exposure. The following table summarizes the minimum required PPE for handling 2-Ethoxycyclopentan-1-amine in various laboratory contexts.

Operational Scale	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Small Scale (<10 mL)	ANSI Z87.1-rated safety glasses with side shields.	Nitrile or Neoprene gloves (minimum 0.2mm thickness).	Fully buttoned laboratory coat.	Not required if handled exclusively in a certified chemical fume hood.
Medium Scale (10-100 mL)	Chemical splash goggles.	Double-gloving with inner Nitrile and outer Butyl rubber gloves.	Chemical-resistant apron over a laboratory coat.	Half-mask respirator with Organic Vapor (OV) cartridges if work is outside a fume hood or ventilation is poor.[5]
Large Scale (>100 mL) or Aerosol Generation	Full-face shield over chemical splash goggles.	Heavy-duty Butyl or Viton® gloves.	Chemical-resistant, disposable coveralls.	Full-face respirator with Ammonia/Methylamine (AM/MA) or Organic Vapor (OV) cartridges.[5]

Causality of Glove Selection: Aliphatic amines can be aggressive toward common glove materials. While nitrile gloves offer good initial protection for small-scale operations, their resistance to prolonged exposure can be limited.[6] Butyl rubber and Viton® offer superior resistance to a broader range of organic compounds, including amines, making them essential for handling larger quantities or for extended procedures where the risk of significant contact is higher.[6] Always inspect gloves for any signs of degradation or punctures before use.[7]

The Workflow of Safety: From Preparation to Disposal

Adherence to a strict, logical workflow is paramount. The following diagram and procedural steps outline the critical path for safely handling 2-Ethoxycyclopentan-1-amine.

Caption: A procedural diagram outlining the key phases and steps for safe chemical handling.

Detailed Experimental Protocols

Objective: To ensure the user is fully protected before handling the chemical and to prevent contamination during PPE removal.

Methodology:

• Donning (Putting On):

  • First, put on the laboratory coat or coveralls.

  • If required, don your respirator. Perform a positive and negative pressure seal check as per the manufacturer's instructions.

  • Put on safety glasses, goggles, or a face shield.

  • Finally, put on your gloves, ensuring the cuffs of the gloves go over the sleeves of your lab coat. If double-gloving, don the inner pair first, then the outer pair.

• Doffing (Taking Off):

  • The principle is to touch contaminated surfaces only with other contaminated surfaces.

  • Remove the lab coat or coveralls by rolling it inside out, without touching the exterior.

  • Remove the face shield or goggles from the back.

  • Remove gloves last. Using a gloved hand, peel off the first glove from the cuff, turning it inside out. With your now ungloved hand, slide your fingers under the cuff of the remaining glove and peel it off without touching the exterior.

  • Remove your respirator from the back.

  • Dispose of all single-use PPE in a designated hazardous waste container.

  • Wash your hands thoroughly with soap and water.[7]

Objective: To safely manage and dispose of waste contaminated with 2-Ethoxycyclopentan-1-amine, minimizing environmental impact and ensuring regulatory compliance.

Methodology:

• Segregation: All waste streams must be segregated.

  • Liquid Waste: Collect all liquid residues containing 2-Ethoxycyclopentan-1-amine in a dedicated, labeled, and sealed waste container. The container should be made of a material compatible with organic amines.

  • Solid Waste: All contaminated solid waste (e.g., gloves, paper towels, disposable lab coats) must be placed in a separate, clearly labeled hazardous waste bag or container.[7]

• Labeling: Waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "2-Ethoxycyclopentan-1-amine," and the primary hazards (e.g., "Corrosive," "Toxic").

• Storage: Store waste containers in a designated satellite accumulation area that is well-ventilated, away from incompatible materials like strong acids or oxidizers.[3]

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office. Do not pour amine waste down the drain.[8] While land treatment and incineration are options for industrial-scale amine waste, laboratory waste should be handled by licensed disposal companies.[9]

By integrating these protocols into your daily laboratory practice, you build a robust framework of safety. This guide is designed to be a living document; as you scale your work or modify your procedures, always return to the foundational step of risk assessment to ensure your protective measures remain adequate and effective.

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